Technical Documentation Center

3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

Core Science & Biosynthesis

Foundational

The Strategic Utility of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile in Advanced Heterocyclic Synthesis

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide Executive Summary & Structural Rationale In the realm of modern drug dis...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary & Structural Rationale

In the realm of modern drug discovery and advanced materials science, the precise functionalization of electron-rich heterocycles is a paramount challenge. 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile (CAS: 1823919-87-4) emerges as a highly specialized, orthogonally reactive building block designed to solve specific synthetic bottlenecks[1].

As a Senior Application Scientist, I approach this molecule not merely as a chemical entity, but as a programmable scaffold. Its utility is dictated by three distinct structural features:

  • The C2-Carbonitrile Group: This strong electron-withdrawing group (EWG) lowers the Highest Occupied Molecular Orbital (HOMO) of the pyrrole ring. This electronic modulation prevents the oxidative degradation typically seen in electron-rich pyrroles and directs subsequent electrophilic aromatic substitutions to the C4 or C5 positions[2]. Furthermore, it serves as a latent handle for reduction to amines or hydrolysis to amides[3].

  • The C3-Iodine Atom: Carbon-iodine bonds are the weakest among carbon-halogen bonds, making the C3 position a highly reactive, chemoselective site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Stille).

  • The N1-Methyl Group: By replacing the acidic N-H proton with a methyl group, the scaffold becomes compatible with the strong bases required for cross-coupling. It also prevents catalyst poisoning and unwanted N-arylation, ensuring that reactivity is strictly confined to the carbon skeleton.

Pyrrole-carbonitrile derivatives have demonstrated profound utility in medicinal chemistry, notably in the development of potent progesterone receptor modulators such as WAY-255348, where the cyano group engages in critical hydrogen bonding within the receptor's binding pocket[4].

Physicochemical Profiling & Computational Data

Understanding the physical parameters of a building block is essential for predicting its behavior in both the reaction flask and biological systems. The data below summarizes the core metrics of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile[1].

ParameterValueCausality / Synthetic Significance
CAS Registry Number 1823919-87-4Unique identifier for procurement and database indexing.
Molecular Formula C6H5IN2Dictates the exact mass and isotopic distribution.
Molecular Weight 232.02 g/mol Optimal for Fragment-Based Drug Discovery (FBDD) (<300 Da).
Topological Polar Surface Area 28.7 ŲExcellent predicted membrane permeability; highly suitable for CNS targets.
LogP (Predicted) ~2.1Balances aqueous solubility with lipophilic target engagement.
H-Bond Donors / Acceptors 0 / 1The nitrile nitrogen acts as a solitary, directional H-bond acceptor.

Reactivity Mapping & Orthogonal Functionalization

The true power of this scaffold lies in its capacity for orthogonal functionalization. Because the reactivity of the C3-iodine, the C2-nitrile, and the C4/C5 carbons are governed by entirely different mechanistic pathways, a chemist can sequentially modify the ring without cross-reactivity.

Reactivity SM 3-Iodo-1-methyl-1H- pyrrole-2-carbonitrile CC Pd-Catalyzed Cross-Coupling SM->CC Suzuki/Stille Red Nitrile Reduction SM->Red DIBAL-H EAS Electrophilic Substitution SM->EAS Halogenation Prod1 3-Aryl/Alkyl Derivative CC->Prod1 Prod2 Pyrrole-2- methanamine Red->Prod2 Prod3 4/5-Substituted Derivative EAS->Prod3

Figure 1: Orthogonal functionalization pathways of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile.

Self-Validating Experimental Protocols

To ensure robust reproducibility, the following protocols are designed as self-validating systems. Every reagent choice is mechanistically justified, and in-process controls are provided to verify success at each step.

Protocol A: Synthesis of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile via N-Alkylation

Objective: To install the N1-methyl group on 3-iodo-1H-pyrrole-2-carbonitrile, preventing competitive N-arylation in downstream couplings.

  • Deprotonation: Dissolve 3-iodo-1H-pyrrole-2-carbonitrile (1.0 eq) in anhydrous DMF (0.2 M) and cool to 0 °C.

    • Causality: DMF is a polar aprotic solvent that perfectly solvates the resulting sodium cation, leaving a highly nucleophilic, "naked" pyrrolide anion. Cooling prevents thermal degradation and controls the exothermic evolution of hydrogen gas.

  • Base Addition: Add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir for 30 minutes.

    • Validation: The complete cessation of

      
       gas bubbling serves as a visual indicator that quantitative deprotonation has been achieved.
      
  • Alkylation: Add Iodomethane (1.5 eq) dropwise. Stir at room temperature for 2 hours.

    • Causality: Iodomethane is a soft, highly electrophilic alkylating agent that undergoes rapid

      
       substitution with the soft pyrrolide nitrogen.
      
  • Quenching & Isolation: Quench the reaction with saturated aqueous

    
     and extract with Ethyl Acetate.
    
    • Validation: TLC analysis (Hexanes/EtOAc 4:1) will show the disappearance of the polar N-H starting material (

      
      ) and the appearance of a less polar, UV-active N-methyl product spot (
      
      
      
      ).
Protocol B: Suzuki-Miyaura Cross-Coupling at the C3 Position

Objective: To construct a complex C-C bond at the C3 position using an arylboronic acid.

Workflow Step1 1. Reagent Assembly Substrate, Boronic Acid, Base Step2 2. Degassing Argon Sparging (15 min) Step1->Step2 Step3 3. Catalyst Addition Pd(dppf)Cl2 (5 mol%) Step2->Step3 Step4 4. Thermal Activation 90°C for 12 hours Step3->Step4 Step5 5. Workup & Isolation Extraction & Chromatography Step4->Step5

Figure 2: Step-by-step workflow for the Pd-catalyzed Suzuki-Miyaura cross-coupling.

  • Reagent Assembly: In a Schlenk flask, combine 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile (1.0 eq), Arylboronic acid (1.2 eq), and

    
     (2.0 eq).
    
    • Causality:

      
       is selected over stronger bases (like 
      
      
      
      ) to activate the boronic acid without risking the base-catalyzed hydrolysis of the sensitive C2-carbonitrile group.
  • Degassing: Add a solvent mixture of 1,4-Dioxane/

    
     (4:1, 0.1 M) and sparge with Argon for 15 minutes.
    
    • Causality: Oxygen must be rigorously excluded to prevent the oxidation of the

      
       active catalyst into an inactive 
      
      
      
      peroxo complex.
  • Catalyst Addition & Heating: Add

    
     (0.05 eq). Heat the mixture to 90 °C for 12 hours.
    
    • Causality: The electron-deficient nature of the pyrrole ring (due to the cyano group) requires a highly electron-rich, bidentate ligand like dppf to facilitate the transmetalation and reductive elimination steps efficiently.

  • Workup & Validation: Cool to room temperature, filter through a pad of Celite to remove palladium black, and concentrate.

    • Validation: LC-MS analysis of the crude mixture must yield a dominant peak corresponding to the

      
       of the cross-coupled product, confirming the successful completion of the catalytic cycle.
      

Safety, Handling, & Toxicity

As with all halogenated heterocycles, strict adherence to safety protocols is mandatory. According to standard safety data[1], 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile triggers the following GHS classifications:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Handling Directives: Operations must be conducted in a certified chemical fume hood (P271). Dust generation must be avoided to prevent inhalation exposure (P261). In the event of skin contact, the affected area must be washed with copious amounts of soap and water to prevent localized inflammation characterized by scaling or reddening (P302+P352)[1].

References

  • Fensome, A., et al. Design, Synthesis, and SAR of New Pyrrole-Oxindole Progesterone Receptor Modulators Leading to 5-(7-Fluoro-3,3-dimethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-methyl-1H-pyrrole-2-carbonitrile (WAY-255348). Journal of Medicinal Chemistry, 2008.[4] Available at:[Link]

  • Demopoulos, B. J., et al. Pyrrole chemistry. XXVI. A synthesis of porphobilinogen from pyrrole. Canadian Journal of Chemistry, 1983.[2] Available at:[Link]

  • Klein, et al. Klein's Remdesivir-Nucleobase Synthesis Revisited: Chemoselective Cyanation of Pyrrol-2-carboxaldehyde. Journal of the Brazilian Chemical Society, 2021.[3] Available at:[Link]

Sources

Exploratory

The Strategic Role of Iodinated Pyrroles in Complex Pharmaceutical Synthesis: A Case Study on a Hypothetical Vonoprazan Intermediate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: Vonoprazan and the Significance of the Substituted Pyrrole Core Vonoprazan is a potassium-competitive acid blocker...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Vonoprazan and the Significance of the Substituted Pyrrole Core

Vonoprazan is a potassium-competitive acid blocker (P-CAB) that has marked a significant advancement in the management of acid-related gastrointestinal disorders.[1] Its mechanism of action, which involves the inhibition of gastric H+/K+-ATPase, offers a distinct advantage over traditional proton pump inhibitors.[2] The core structure of Vonoprazan, a 1,3,5-trisubstituted pyrrole ring, is pivotal to its pharmacological activity.[3] The precise arrangement of a pyridine-3-sulfonyl group at the 1-position, a methylaminomethyl group at the 3-position, and a 2-fluorophenyl group at the 5-position is crucial for its efficacy.[3] The synthesis of this highly functionalized pyrrole core is a key challenge in the manufacturing of Vonoprazan, and various synthetic strategies have been developed to achieve this efficiently.[3][4] This guide explores the synthesis and potential utility of a specific, albeit not widely documented, intermediate, 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile, and contrasts its hypothetical role with established synthetic routes to Vonoprazan.

Synthesis and Reactivity of Iodinated Pyrroles: The Case of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

Iodinated heterocyclic compounds are valuable intermediates in organic synthesis, primarily due to the reactivity of the carbon-iodine bond in a variety of cross-coupling reactions.[5][6] The synthesis of iodinated pyrroles can be achieved through several methods, including the direct iodination of the pyrrole ring using an electrophilic iodine source. For instance, the iodination of pyrimidine derivatives can be carried out using iodine and a silver salt like AgNO3.[7]

While a specific, detailed synthesis for 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is not extensively reported in the provided literature, its preparation can be logically inferred from general principles of heterocyclic chemistry. A plausible synthetic route would involve the iodination of a precursor, 1-methyl-1H-pyrrole-2-carbonitrile.

Plausible Synthesis of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

A likely precursor for the synthesis of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is 1-methyl-1H-pyrrole-2-carboxaldehyde, which can be converted to the corresponding 2-carbonitrile. The subsequent iodination at the 3-position would likely require a suitable iodinating agent.

Experimental Protocol: Hypothetical Synthesis of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

Step 1: Synthesis of 1-methyl-1H-pyrrole-2-carbonitrile from 1-methyl-1H-pyrrole-2-carboxaldehyde

  • To a solution of 1-methyl-1H-pyrrole-2-carboxaldehyde in a suitable solvent such as ethanol, add an equimolar amount of hydroxylamine hydrochloride.

  • Heat the mixture to reflux for a specified period to form the oxime.

  • Upon completion, the oxime can be dehydrated to the nitrile using a dehydrating agent like acetic anhydride or by heating.

  • The resulting 1-methyl-1H-pyrrole-2-carbonitrile is then isolated and purified.

Step 2: Iodination of 1-methyl-1H-pyrrole-2-carbonitrile

  • Dissolve 1-methyl-1H-pyrrole-2-carbonitrile in a suitable solvent.

  • Add an iodinating reagent, such as N-iodosuccinimide (NIS) or a mixture of iodine and an oxidizing agent, to the solution.

  • The reaction is typically carried out at a controlled temperature to ensure regioselective iodination at the 3-position.

  • Upon completion of the reaction, the product, 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile, is isolated and purified using standard techniques like chromatography.

The resulting 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile would be a versatile intermediate. The iodine atom at the 3-position serves as a handle for introducing various substituents through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[8][9]

The Hypothetical Role of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile in Vonoprazan Synthesis

While not featured in the prominent, published synthetic routes for Vonoprazan, one can conceptualize a pathway where 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile could serve as a key building block. This hypothetical route would leverage the reactivity of the iodo group for a crucial carbon-carbon or carbon-nitrogen bond formation.

A potential application would be in a Suzuki-Miyaura coupling reaction to introduce a necessary substituent at the 3-position of the pyrrole ring. However, it's important to note that the final Vonoprazan structure has a methylaminomethyl group at this position. Therefore, a more direct application of the iodo-intermediate might be in an earlier stage of the synthesis, or in the synthesis of Vonoprazan analogues.

Hypothetical_Vonoprazan_Synthesis A 1-Methyl-1H-pyrrole-2-carbonitrile B 3-Iodo-1-methyl-1H-pyrrole- 2-carbonitrile A->B Iodination D Substituted Pyrrole Intermediate B->D Suzuki Coupling C Cross-Coupling Partner (e.g., Boronic Acid) C->D E Further Functionalization D->E Reduction/Modification of Nitrile F Vonoprazan Analogue E->F Final Steps Established_Vonoprazan_Synthesis cluster_takeda Takeda's Route cluster_atrc ATRC Route cluster_four_step Four-Step Route A1 2'-Fluoroacetophenone B1 Dinitrile Intermediate A1->B1 C1 3,5-Disubstituted Pyrrole B1->C1 D_Shared Key Pyrrole Aldehyde Intermediate C1->D_Shared A2 2'-Fluoroacetophenone B2 Dihydropyrrole A2->B2 B2->D_Shared A3 5-(2-fluorophenyl)-1H-pyrrole- 3-carboxylate B3 Carboxylic Acid A3->B3 Hydrolysis C3 Amide B3->C3 Amidation C3->D_Shared Reduction E Sulfonylation D_Shared->E F Reductive Amination E->F G Vonoprazan F->G

Caption: Overview of established synthetic routes to Vonoprazan.

Comparative Analysis of Synthetic Intermediates

IntermediateRole in SynthesisKey ReactionsAdvantagesDisadvantages
3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile Hypothetical intermediate for introducing substituents at the 3-position.Suzuki-Miyaura coupling, other palladium-catalyzed reactions.Versatility of the iodo-group for forming various C-C, C-N, and C-O bonds.Not a documented intermediate in major Vonoprazan syntheses; may require a more convoluted route.
5-(2-Fluorophenyl)-1H-pyrrole-3-carboxaldehyde Established key intermediate in multiple synthetic pathways. [1]Reductive amination, sulfonylation.Provides the core pyrrole structure with the 2-fluorophenyl group already installed; the aldehyde is a direct precursor to the methylaminomethyl side chain.Synthesis of this intermediate itself can involve multiple steps.
5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate Starting material for an efficient four-step synthesis. [4]Hydrolysis, amidation, reduction.Commercially available or readily synthesized, leading to a concise overall synthesis.Requires reduction of the resulting amide, which can have its own challenges.

Conclusion

The synthesis of Vonoprazan is a testament to the ingenuity of modern synthetic organic chemistry. While the specific intermediate, 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile, is not a cornerstone of the currently established and published manufacturing processes, its potential utility as a versatile building block should not be dismissed. The strategic placement of an iodine atom on the pyrrole ring offers a powerful tool for medicinal chemists to explore novel analogues of Vonoprazan through various cross-coupling reactions.

For large-scale production, the efficiency and convergence of a synthetic route are paramount. The established pathways, particularly those that utilize key intermediates like 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxaldehyde, have been optimized for yield and process simplicity. However, the exploration of alternative intermediates, such as iodinated pyrroles, remains a valuable endeavor in the continuous quest for more efficient, flexible, and innovative synthetic strategies in pharmaceutical development. This guide serves to illuminate both the established and the hypothetical, encouraging a comprehensive understanding of the chemical landscape surrounding this important therapeutic agent.

References

  • An Expeditious Iodine-Catalyzed Synthesis of 3-Pyrrole-substituted 2-Azetidinones - PMC. (URL: [Link])

  • Development of a Synthetic Route to Vonoprazan via Atom Transfer Radical Cyclization. (URL: [Link])

  • Synthesis of Important Intermediates for Anti-acid Drug Vonoprazan - China/Asia On Demand (CAOD) - Oriprobe. (URL: [Link])

  • The Synthesis Pathway: Understanding Vonoprazan Fumarate Intermediate. (URL: [Link])

  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. (URL: [Link])

  • Suzuki Coupling - Organic Chemistry Portal. (URL: [Link])

  • An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles - PMC. (URL: [Link])

  • Iodine-catalyzed pyrrole synthesis: plausible mechanism of the reaction. - ResearchGate. (URL: [Link])

  • Remarkable Iodine-Catalyzed Synthesis of Novel Pyrrole- Bearing N‑Polyaromatic β-Lactams - ResearchGate. (URL: [Link])

  • Pyrrole synthesis - Organic Chemistry Portal. (URL: [Link])

  • Synthesis of Pyrroles through the CuH- Catalyzed Coupling of Enynes and Nitriles. (URL: [Link])

  • A Concise Synthesis of Pyrrole-Based Drug Candidates from -Hydroxyketones, 3-Oxobutanenitrile, and Anilines - DR-NTU. (URL: [Link])

  • (PDF) An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles - ResearchGate. (URL: [Link])

  • Iodine catalyzed one-pot synthesis of highly substituted N-methyl pyrrole via [3+2] annulation and their in vitro evaluation as antibacterial agents - ResearchGate. (URL: [Link])

  • Palladium-Catalyzed Cross-Coupling of Pyrrole Anions with Aryl Chlorides, Bromides, and Iodides | Request PDF - ResearchGate. (URL: [Link])

  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (URL: [Link])

  • Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - MDPI. (URL: [Link])

  • Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds - PMC. (URL: [Link])

  • A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions - MDPI. (URL: [Link])

  • Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (URL: [Link])

  • 2-[(1-Methyl-1H-pyrrol-2-yl)methylidene]propanedinitrile - NIH. (URL: [Link])

  • Cascade Reactions to Substituted 1H-Pyrrole-3-carbonitriles via Ligand-Free Palladium(II)-Catalyzed C(sp)-C(sp2) Coupling - Organic Chemistry Portal. (URL: [Link])

  • A palladium iodide-catalyzed carbonylative approach to functionalized pyrrole derivatives. (URL: [Link])

  • Palladium-catalyzed cross-coupling of pyrrole anions with aryl chlorides, bromides, and iodides - PubMed. (URL: [Link])

Sources

Foundational

Therapeutic Horizons of 1-Methyl-1H-pyrrole-2-carbonitrile Derivatives: Scaffold Optimization and Receptor Modulation

Executive Summary The pursuit of highly selective, non-steroidal receptor modulators has driven medicinal chemists toward privileged heterocyclic scaffolds. Among these, 1-methyl-1H-pyrrole-2-carbonitrile (PubChem CID: 2...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pursuit of highly selective, non-steroidal receptor modulators has driven medicinal chemists toward privileged heterocyclic scaffolds. Among these, 1-methyl-1H-pyrrole-2-carbonitrile (PubChem CID: 2064111) has emerged as a highly versatile building block[1]. By combining the lipophilic, conformationally rigid nature of an N-methylated pyrrole with the strong, metabolically stable hydrogen-bond accepting capability of a C2-nitrile, this scaffold provides an ideal vector for interacting with the ligand-binding domains (LBDs) of nuclear receptors and apoptotic proteins.

This technical guide explores the mechanistic rationale, pharmacological applications, and self-validating experimental workflows associated with 1-methyl-1H-pyrrole-2-carbonitrile derivatives, focusing on their roles as endocrine modulators and oncology therapeutics.

Pharmacophore Rationale: The Pyrrole-Nitrile Axis

The selection of 1-methyl-1H-pyrrole-2-carbonitrile as a core pharmacophore is driven by strict structural and physicochemical causality:

  • Steric and Tautomeric Locking: Unsubstituted pyrroles possess an N-H bond that acts as a hydrogen bond donor, which can increase the polar surface area (PSA) and reduce membrane permeability. N-methylation eliminates this donor, locks the heterocycle into a single tautomeric state, and increases lipophilicity, thereby enhancing cellular penetrance.

  • The Nitrile Vector: The sp-hybridized cyano group is linear and possesses a small steric footprint, allowing it to probe deep, narrow hydrophobic pockets within receptor LBDs. Furthermore, unlike esters or aldehydes, the nitrile group is highly resistant to enzymatic hydrolysis and oxidation, serving as a robust metabolic shield while maintaining strong hydrogen-bond acceptor properties.

Endocrine Modulation: Progesterone and Androgen Receptors

Progesterone Receptor (PR) Antagonism

Derivatives of 1-methyl-1H-pyrrole-2-carbonitrile have been heavily optimized to function as non-steroidal PR antagonists for the treatment of endometriosis, uterine fibroids, and for use in contraception. A premier example is WAY-255348 (5-(7-fluoro-3,3-dimethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-methyl-1H-pyrrole-2-carbonitrile)[2].

Mechanistic Causality: Traditional PR antagonists like mifepristone (RU486) induce a conformational change in the PR that promotes DNA binding but recruits corepressors. In contrast, WAY-255348 operates via a novel mechanism[3]. It binds to the PR and induces a conformation similar to an agonist; however, this specific complex prevents progesterone-induced nuclear accumulation and phosphorylation[3]. By trapping the receptor in the cytosol, WAY-255348 completely abolishes promoter interaction and target gene transcription[3].

MOA Ligand WAY-255348 (PR Antagonist) PR Progesterone Receptor (Cytosolic) Ligand->PR Binds LBD Complex WAY-PR Complex (Agonist-like) PR->Complex Conformational Shift Block Blocked Nuclear Accumulation Complex->Block Prevents Phosphorylation Gene Transcription Inhibited Block->Gene No Promoter Binding

Fig 1: Cytosolic sequestration mechanism of PR antagonist WAY-255348.

Selective Androgen Receptor Modulators (SARMs)

The scaffold is also utilized in targeting the Androgen Receptor (AR). The derivative FHPMPC (5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrrole-2-carbonitrile) acts as a synthetic SARM[4]. Cross-species molecular docking studies have demonstrated that the pyrrole-nitrile core effectively stabilizes the AR LBD, allowing for selective tissue modulation without the virilizing side effects associated with steroidal androgens[4].

Oncology Applications: Apoptotic Pathways

Beyond endocrinology, 1-methyl-1H-pyrrole-2-carbonitrile derivatives are utilized in oncology to target the Bcl-2 family of proteins. According to US Patent US9108983B2, specific pyrrole compounds synthesized from 1-methyl-1H-pyrrole-2-carbonitrile exhibit potent pro-apoptotic properties[5]. By inhibiting the anti-apoptotic activity of Bcl-2 proteins, these derivatives restore the natural apoptotic cascade in malignant cells, offering a therapeutic avenue for cancers characterized by apoptosis evasion and autoimmune diseases[5].

Quantitative Pharmacological Profiles

To facilitate comparison, the biological activities of key 1-methyl-1H-pyrrole-2-carbonitrile derivatives are summarized below.

Compound Name / IDPrimary TargetPharmacological ActionKey Application / Indication
WAY-255348 Progesterone Receptor (PR)Potent Antagonist (Cytosolic Trapping)Contraception, Uterine Fibroids[2]
FHPMPC Androgen Receptor (AR)Selective Modulator (SARM)Muscle/Bone Wasting Disorders[4]
US9108983B2 Core Bcl-2 Protein FamilyAnti-apoptotic InhibitorOncology, Autoimmune Diseases[5]

Self-Validating Experimental Protocol: T47D Alkaline Phosphatase Assay

To accurately evaluate the PR antagonistic activity of 1-methyl-1H-pyrrole-2-carbonitrile derivatives, the T47D human breast cancer cell line assay is the gold standard[6]. T47D cells express high endogenous levels of PR, and PR activation directly induces the expression of alkaline phosphatase (AP).

The following protocol is designed as a self-validating system to ensure that observed antagonism is due to receptor blockade and not off-target cytotoxicity.

Step-by-Step Methodology
  • Cell Seeding & Steroid Depletion:

    • Seed T47D cells in 96-well plates at a density of

      
       cells/well.
      
    • Causality: Use phenol red-free DMEM/F12 supplemented with 5% charcoal-stripped fetal bovine serum (CS-FBS)[7]. Phenol red possesses weak estrogenic activity, and standard FBS contains endogenous steroids. Charcoal stripping ensures a zero-background baseline for accurate receptor modulation readings.

  • Compound Treatment (Competitive Binding):

    • After 24 hours, treat the cells with 1 nM of Progesterone (P4) to establish a baseline of AP induction[6].

    • Co-administer the test derivative (e.g., WAY-255348) in a serial dilution (e.g., 0.1 nM to 10 μM).

  • Cytotoxicity Control (Validation Step):

    • Causality: A dead cell cannot produce AP, which can result in a false-positive reading for "antagonism." Run a parallel plate using a luminescent cell viability assay (e.g., CellTiter-Glo) to confirm that the test compound does not reduce ATP levels or induce necrosis[6].

  • Lysis and Colorimetric Readout:

    • Incubate for 18–24 hours. Remove the medium and lyse cells using 0.1 M Tris-HCl (pH 9.8) containing 0.2% Triton X-100[7].

    • Add the substrate p-nitrophenyl phosphate (pNPP)[7].

    • Measure absorbance at 405 nm. The reduction in yellow color (p-nitrophenol) directly correlates to the PR antagonistic potency (IC

      
      ) of the pyrrole derivative.
      

Workflow Step1 Seed T47D Cells (Phenol Red-Free, CS-FBS) Step2 Add 1 nM P4 + Test Compound Step1->Step2 Deplete endogenous steroids Step3 Parallel Viability Assay (Cytotoxicity Control) Step2->Step3 Validate self-consistency Step4 Lyse & Add pNPP (18-24h Incubation) Step2->Step4 Competitive PR binding Step5 Measure Absorbance at 405 nm Step4->Step5 Colorimetric AP readout

Fig 2: Self-validating T47D alkaline phosphatase assay workflow.

References

  • Source: National Institutes of Health (NIH)
  • Design, synthesis, and SAR of new pyrrole-oxindole progesterone receptor modulators leading to 5-(7-fluoro-3,3-dimethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-methyl-1H-pyrrole-2-carbonitrile (WAY-255348)
  • WAY-255348 | CAS#872141-23-6 | Progesterone Receptor Antagonist Source: MedKoo Biosciences URL
  • Source: PubMed Central (PMC)
  • US9108983B2 - Pyrrole compounds, a process for their preparation and pharmaceutical compositions containing them Source: Google Patents URL
  • Regulation of gene expression by PRA-910, a novel progesterone receptor modulator, in T47D cells Source: Ovid URL
  • Design, Synthesis, and Evaluation of B-(Trifluoromethyl)

Sources

Exploratory

Thermodynamic Stability of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

Executive Summary 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is a critical functionalized heterocyclic scaffold, primarily utilized as a regiospecific cross-coupling partner in the synthesis of pharmaceuticals (e.g., P-CA...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is a critical functionalized heterocyclic scaffold, primarily utilized as a regiospecific cross-coupling partner in the synthesis of pharmaceuticals (e.g., P-CABs, kinase inhibitors). While the pyrrole core is historically associated with oxidative instability and acid-catalyzed polymerization, the substitution pattern of this specific molecule confers a unique thermodynamic profile.

This guide provides a comprehensive analysis of its thermodynamic stability, driven by the push-pull electronic effects of the N-methyl and 2-cyano groups. It establishes a self-validating protocol for assessing thermal, hydrolytic, and photolytic degradation, ensuring data integrity for regulatory filing (IND/NDA).

Key Stability Indicators:

  • Limiting Factor: The C(3)–I bond dissociation energy (BDE) is the thermodynamic weak point (~65 kcal/mol), making the compound susceptible to homolytic cleavage under UV irradiation or temperatures >120°C.

  • Ring Stability: The 2-cyano group significantly lowers the HOMO energy, rendering the pyrrole ring resistant to the oxidative polymerization typical of electron-rich pyrroles.

  • Hydrolysis: The nitrile is sterically shielded by the N-methyl and 3-iodo groups, requiring harsh forcing conditions for hydrolysis.

Molecular Thermodynamics & Electronic Structure

To understand the stability of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile, one must analyze the competing electronic vectors within the heteroaromatic system.

The "Push-Pull" Stabilization Mechanism

Unsubstituted pyrroles are electron-rich and prone to electrophilic attack and oxidation. However, this derivative features a stabilizing "push-pull" system:

  • The "Push" (Donor): The N-methyl group provides weak inductive donation (+I), maintaining aromaticity and preventing N-H acidity (pKa ~17 for pyrrole vs. non-acidic for N-methyl).

  • The "Pull" (Acceptor): The nitrile group at C2 is a strong electron-withdrawing group (EWG) via resonance (-M) and induction (-I).

Thermodynamic Consequence: The 2-CN group withdraws electron density from the ring, effectively "deactivating" it towards electrophilic polymerization. This makes 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile significantly more shelf-stable than its 3-iodo-1-methylpyrrole counterpart.

Bond Dissociation Energy (BDE) Analysis

The thermodynamic stability limit is defined by the weakest bond. In this scaffold, the Carbon-Iodine bond is the critical failure point.

Bond TypeApprox.[1][2] BDE (kcal/mol)Stability Implication
C(sp2)–H ~110Highly Stable
C(sp2)–CN ~130Highly Stable (Resistant to cleavage)
C(sp2)–I ~60–65 Metastable (Susceptible to photolysis/thermolysis)

Causality: The large atomic radius of iodine results in poor orbital overlap with the pyrrole carbon (2p-5p mismatch). Consequently, exposure to UV light or high heat leads to homolytic fission, generating an iodine radical and a reactive pyrrolyl radical, which triggers cascade degradation.

Experimental Stability Profiling Protocols

This section details self-validating protocols to empirically determine the stability boundaries. These methods align with ICH Q1A(R2) guidelines.

Thermal Analysis (DSC/TGA)

Objective: Determine the melting point (


) and the onset of thermal decomposition (

).

Protocol:

  • Instrument: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[2]

  • Sample Prep: Weigh 2–5 mg of dried sample into an aluminum pan (crimped, pinhole lid to prevent pressure buildup).

  • Method: Ramp from 25°C to 300°C at 10°C/min under

    
     purge (50 mL/min).
    
  • Validation Criteria:

    • Endotherm: Sharp peak indicates

      
       (Likely range: 60–100°C, dependent on crystal packing).
      
    • Exotherm: A broad exothermic event indicates decomposition (e.g., deiodination or nitrile polymerization).

    • TGA Correlation: Significant mass loss (>5%) coincident with the DSC exotherm confirms degradation (loss of

      
       or 
      
      
      
      ).
Forced Degradation (Stress Testing)

Objective: Map degradation pathways to develop stability-indicating HPLC methods.

Workflow: Dissolve compound to 1 mg/mL in Acetonitrile/Water (50:50).

Stress ConditionConditionsExpected OutcomeMechanism
Acid Hydrolysis 0.1 N HCl, 60°C, 24hStable / Minor Amide2-CN is deactivated; steric bulk of 3-I hinders

attack.
Base Hydrolysis 0.1 N NaOH, 60°C, 24hHydrolysis to AcidNucleophilic attack on CN

Carboxylate.
Oxidation 3%

, RT, 4h
N-oxide / Ring opening2-CN protects ring; Iodine may oxidize to iodonium species.
Photolysis UV (254 nm), 1.2M lux hoursSignificant Degradation Homolytic C-I cleavage (Protodeiodination).

Degradation Pathway Visualization

The following diagram illustrates the logical flow of degradation based on the stress factors described above.

DegradationPathways cluster_0 Critical Risk: Photodeiodination Compound 3-Iodo-1-methyl- 1H-pyrrole-2-carbonitrile Radical Pyrrolyl Radical (Transient) Compound->Radical UV Light / Heat (Homolytic Fission) Amide Primary Amide Derivative Compound->Amide Acid/Base Hydrolysis Deiodinated 1-Methyl-1H-pyrrole- 2-carbonitrile Radical->Deiodinated H-abstraction (Solvent) Iodine Free Iodine (I2) Radical->Iodine Dimerization Acid Carboxylic Acid Derivative Amide->Acid Extended Hydrolysis

Figure 1: Mechanistic degradation pathways. The red path (Photodeiodination) represents the highest thermodynamic risk due to the weak C-I bond.

Handling & Storage Recommendations

Based on the thermodynamic profile, the following storage controls are mandatory to maintain purity >98%:

  • Light Exclusion: The C-I bond is photosensitive. Store in amber glass vials or wrap containers in aluminum foil.

  • Temperature Control: While the nitrile stabilizes the ring, the iodine atom creates a risk of thermal elimination. Store at 2–8°C for long-term (>3 months) storage.

  • Atmosphere: Store under an inert atmosphere (Argon/Nitrogen) to prevent moisture uptake, although the compound is not highly hygroscopic.

  • Solution Stability: Avoid prolonged storage in nucleophilic solvents (e.g., Methanol) under basic conditions, which could promote slow solvolysis of the nitrile.

References

  • ICH Expert Working Group. ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). International Conference on Harmonisation, 2003. Link

  • Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Edition, Wiley, 2010. (Mechanism of pyrrole stabilization by EWGs). Link

  • AK Scientific. Safety Data Sheet: 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile.[3] (Physical properties and hazard identification). Link

  • Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. (Reference for C-I vs C-H bond energies). Link

Sources

Foundational

The Synthetic Chemist's Compass: A Guide to Halogenated Pyrrole Carbonitriles as Versatile Architectural Units

For Researchers, Scientists, and Drug Development Professionals The pyrrole scaffold, a ubiquitous five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry and materials science, forming the core of nu...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The pyrrole scaffold, a ubiquitous five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry and materials science, forming the core of numerous natural products and synthetic molecules with profound biological and physical properties.[1] The strategic introduction of both halogen atoms and a carbonitrile group onto this privileged ring system gives rise to a class of exceptionally versatile building blocks: halogenated pyrrole carbonitriles. These bifunctional molecules offer a powerful toolkit for molecular architects, enabling precise, modular, and efficient construction of complex molecular frameworks. The halogen atom serves as a robust handle for a wide array of palladium-catalyzed cross-coupling reactions, while the carbonitrile moiety can be elaborated into a variety of functional groups or can itself play a crucial role in modulating the electronic properties and biological activity of the final construct.[2][3]

This in-depth technical guide, designed for the senior application scientist, will navigate the landscape of halogenated pyrrole carbonitriles, from their rational synthesis to their strategic deployment in the assembly of high-value compounds. We will delve into the causality behind experimental choices, providing not just protocols, but a deeper understanding of the underlying chemical principles that govern the reactivity and utility of these powerful synthetic intermediates.

I. Strategic Synthesis of Halogenated Pyrrole Carbonitriles

The synthesis of halogenated pyrrole carbonitriles can be broadly approached through two primary strategies: the construction of the pyrrole ring with the desired functionalities pre-installed on the precursors, or the sequential functionalization of a pre-formed pyrrole or pyrrole carbonitrile core. The choice of strategy is often dictated by the desired substitution pattern and the availability of starting materials.

De Novo Ring Synthesis: Building from the Ground Up

Classical pyrrole syntheses, such as the Paal-Knorr and Hantzsch syntheses, can be adapted to incorporate halogen and cyano functionalities.[1] However, for polysubstituted and electronically diverse systems, multicomponent reactions often provide a more convergent and efficient approach.

A notable example is the synthesis of highly substituted pyrrole-3-carbonitriles. A robust three-component reaction of α-hydroxyketones, 3-oxobutanenitrile, and anilines in the presence of acetic acid provides a direct route to this class of compounds.[4] This methodology can be extended to include halogenated starting materials to directly generate the desired building blocks.

Post-Cyclization Functionalization: A Stepwise Approach

More commonly, halogenated pyrrole carbonitriles are prepared by the stepwise introduction of the halogen and cyano groups onto a pyrrole ring.

The electron-rich nature of the pyrrole ring makes it susceptible to electrophilic halogenation.[5] However, the reaction conditions must be carefully controlled to avoid polyhalogenation and polymerization, especially in the presence of an electron-withdrawing cyano group which deactivates the ring.

Protocol 1: Selective Bromination of 1H-Pyrrole-2-carbonitrile

This protocol describes the selective monobromination of 1H-pyrrole-2-carbonitrile at the 4-position, a common and useful building block.

Materials and Equipment:

  • 1H-Pyrrole-2-carbonitrile

  • N-Bromosuccinimide (NBS)

  • Anhydrous Tetrahydrofuran (THF)

  • Three-necked round-bottomed flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Nitrogen inlet

  • Low-temperature thermometer

  • Silica gel for column chromatography

  • Standard laboratory glassware

Procedure:

  • In a flame-dried three-necked round-bottomed flask under a nitrogen atmosphere, dissolve 1H-pyrrole-2-carbonitrile (1.0 eq) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • In a separate flask, dissolve N-Bromosuccinimide (1.05 eq) in anhydrous THF.

  • Slowly add the NBS solution to the cooled pyrrole solution via a dropping funnel over 30 minutes, maintaining the temperature below -70 °C.

  • After the addition is complete, stir the reaction mixture at -78 °C for an additional 1 hour.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford 4-bromo-1H-pyrrole-2-carbonitrile.

Causality: The use of a low temperature (-78 °C) is critical to control the reactivity of the brominating agent and prevent over-bromination. NBS is a mild and selective source of electrophilic bromine, which favors substitution at the electron-rich positions of the pyrrole ring. The deactivating effect of the cyano group at the 2-position directs the bromination to the 4- and 5-positions. Steric hindrance can favor substitution at the 4-position.

Palladium-catalyzed cyanation reactions have emerged as a powerful method for the introduction of the nitrile group onto (hetero)aryl halides.[2][3] This approach offers a direct and often high-yielding route to halogenated pyrrole carbonitriles from readily available di-halogenated pyrroles.

Protocol 2: Palladium-Catalyzed Cyanation of a Dihalopyrrole

This protocol outlines a general procedure for the selective monocyanation of a dihalogenated pyrrole, for instance, 2,4-dibromopyrrole.

Materials and Equipment:

  • 2,4-Dibromopyrrole

  • Zinc cyanide (Zn(CN)₂)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

  • Anhydrous Dimethylformamide (DMF)

  • Schlenk tube or similar reaction vessel for inert atmosphere reactions

  • Magnetic stirrer and stir bar

  • Heating block or oil bath

  • Standard laboratory glassware for workup and purification

Procedure:

  • In a Schlenk tube, combine 2,4-dibromopyrrole (1.0 eq), zinc cyanide (0.6 eq), Pd₂(dba)₃ (0.02 eq), and dppf (0.08 eq).

  • Evacuate and backfill the tube with nitrogen or argon three times.

  • Add anhydrous DMF via syringe.

  • Heat the reaction mixture to 120 °C and stir for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite to remove palladium residues.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by column chromatography to yield the monocyanated product, 4-bromo-1H-pyrrole-2-carbonitrile.

Causality: The use of a palladium catalyst with a suitable phosphine ligand like dppf is crucial for the catalytic cycle of the cyanation reaction. Zinc cyanide is often preferred over other cyanide sources due to its lower toxicity and better compatibility with many functional groups. The stoichiometry of the cyanide source can be adjusted to favor either mono- or dicyanation.

II. The Halogenated Pyrrole Carbonitrile as a Cross-Coupling Partner

The true power of halogenated pyrrole carbonitriles as building blocks is realized in their application in palladium-catalyzed cross-coupling reactions. The halogen atom provides a versatile handle for the formation of new carbon-carbon and carbon-heteroatom bonds, enabling the construction of complex molecular architectures with high precision.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is one of the most widely used cross-coupling reactions, and halogenated pyrrole carbonitriles are excellent substrates for this transformation.[6] The reaction allows for the introduction of a wide range of aryl, heteroaryl, and vinyl substituents.

A Critical Consideration: The Role of the N-H Proton and Protecting Groups

A key experimental consideration when performing Suzuki-Miyaura couplings with N-unsubstituted bromopyrroles is the potential for dehalogenation as a significant side reaction.[6] The acidic N-H proton can interfere with the catalytic cycle. Therefore, protection of the pyrrole nitrogen is often necessary to achieve high yields and clean reactions. Common protecting groups include tert-butyloxycarbonyl (Boc), (2-(trimethylsilyl)ethoxy)methyl (SEM), and tosyl (Ts). The choice of protecting group depends on the overall synthetic strategy and the conditions required for its subsequent removal.

Protocol 3: Suzuki-Miyaura Coupling of N-Protected 4-Bromo-1H-pyrrole-2-carbonitrile

This protocol describes a typical Suzuki-Miyaura coupling of an N-protected 4-bromo-1H-pyrrole-2-carbonitrile with an arylboronic acid.

Materials and Equipment:

  • N-Protected 4-bromo-1H-pyrrole-2-carbonitrile (e.g., N-Boc-4-bromo-1H-pyrrole-2-carbonitrile)

  • Arylboronic acid (e.g., phenylboronic acid)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

  • Cesium carbonate (Cs₂CO₃)

  • 1,4-Dioxane and water

  • Schlenk tube

  • Magnetic stirrer and stir bar

  • Heating block or oil bath

Procedure:

  • To a Schlenk tube, add the N-protected 4-bromo-1H-pyrrole-2-carbonitrile (1.0 eq), arylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and Cs₂CO₃ (2.0 eq).

  • Evacuate and backfill the tube with nitrogen or argon.

  • Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

  • Heat the reaction mixture to 90 °C and stir for 4-12 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash column chromatography.

Causality: The palladium catalyst is essential for the oxidative addition to the C-Br bond. The base (Cs₂CO₃) is required for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center. The use of an N-protecting group prevents side reactions and improves the yield of the desired coupled product.[6]

Table 1: Representative Suzuki-Miyaura Couplings of Halogenated Pyrroles

EntryHalopyrrole SubstrateBoronic AcidCatalyst (mol%)BaseSolventTemp (°C)Yield (%)Reference
1N-SEM-4-bromopyrrole-2-carboxylatePhenylboronic acidPd(PPh₃)₄ (10)Cs₂CO₃Dioxane/H₂O9095[6]
2N-Boc-4-bromopyrrole-2-carboxylate4-Methoxyphenylboronic acidPd(PPh₃)₄ (10)Cs₂CO₃Dioxane/H₂O9088[6]
33-Bromo-2-formyl-5-carboxypyrrole4-MethylphenyltrifluoroboratePdDPPF(Cl)₂ (5)DABCOToluene/EtOH8092[7]
Other Important Cross-Coupling Reactions

Beyond the Suzuki-Miyaura coupling, halogenated pyrrole carbonitriles are amenable to a variety of other powerful C-C and C-N bond-forming reactions.

  • Sonogashira Coupling: This reaction allows for the introduction of terminal alkynes, providing access to pyrroles with acetylenic side chains, which are themselves versatile synthetic intermediates.[8] Iodopyrroles are generally more reactive than bromopyrroles in this transformation.[9]

  • Heck Reaction: The Heck reaction couples the halogenated pyrrole with an alkene, offering a route to pyrroles with vinyl substituents.[10]

  • Buchwald-Hartwig Amination: This reaction enables the formation of C-N bonds, allowing for the synthesis of aminopyrroles from their halogenated precursors.[11][12] This is a particularly important transformation in medicinal chemistry for the introduction of diverse amine functionalities.

III. The Carbonitrile Group: A Gateway to Further Functionality

The cyano group in these building blocks is not merely a placeholder. It can be readily transformed into a variety of other functional groups, significantly expanding the synthetic utility of the halogenated pyrrole carbonitrile scaffold.

  • Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to a carboxylic acid or a primary amide.

  • Reduction: Reduction of the nitrile, for example with lithium aluminum hydride (LiAlH₄), yields a primary amine.

  • Cyclization Reactions: The cyano group can participate in various cyclization reactions to form fused heterocyclic systems, such as pyrrolo[2,3-d]pyrimidines, which are of significant interest in medicinal chemistry.

IV. Visualizing Synthetic Pathways

The strategic use of halogenated pyrrole carbonitriles can be visualized through reaction workflows.

Synthesis_and_Application Pyrrole Pyrrole Halopyrrole Halogenated Pyrrole Pyrrole->Halopyrrole Halogenation Cyanopyrrole Pyrrole Carbonitrile Pyrrole->Cyanopyrrole Cyanation Halogenated_Pyrrole_Carbonitrile Halogenated Pyrrole Carbonitrile Halopyrrole->Halogenated_Pyrrole_Carbonitrile Cyanation Cyanopyrrole->Halogenated_Pyrrole_Carbonitrile Halogenation Cross_Coupling_Product Cross-Coupling Product Halogenated_Pyrrole_Carbonitrile->Cross_Coupling_Product Pd-Catalyzed Cross-Coupling Final_Product Bioactive Molecule or Functional Material Cross_Coupling_Product->Final_Product Further Functionalization

Caption: Synthetic pathways to and from halogenated pyrrole carbonitriles.

Suzuki_Miyaura_Workflow Start N-Protected Halogenated Pyrrole Carbonitrile Reaction Suzuki-Miyaura Coupling Start->Reaction Reagents Arylboronic Acid Pd Catalyst, Base Reagents->Reaction Product N-Protected Aryl Pyrrole Carbonitrile Reaction->Product Deprotection Deprotection Product->Deprotection Final_Product Aryl Pyrrole Carbonitrile Deprotection->Final_Product

Caption: Workflow for Suzuki-Miyaura coupling of a halogenated pyrrole carbonitrile.

V. Conclusion: Empowering Molecular Design

Halogenated pyrrole carbonitriles represent a class of exceptionally powerful and versatile building blocks for the modern synthetic chemist. Their bifunctional nature, combining a tunable handle for cross-coupling with a synthetically malleable cyano group, provides a robust platform for the efficient construction of a diverse array of complex molecules. A thorough understanding of the synthetic strategies to access these building blocks, coupled with a nuanced appreciation for the factors governing their reactivity in cross-coupling reactions, empowers researchers in drug discovery and materials science to design and execute more efficient and innovative synthetic campaigns. The continued development of novel methods for the synthesis and functionalization of these architectural units will undoubtedly lead to the discovery of new molecules with significant societal impact.

VI. References

  • BenchChem. (2025). Synthetic Routes to 2-Chloro-3-Cyanopyridine Derivatives: Application Notes and Protocols. BenchChem.

  • An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles. (2019). Molecules, 24(8), 1563. [Link]

  • Merkul, E., Boersch, C., Frank, W., & Müller, T. J. J. (2009). Three-Component Synthesis of N-Boc-4-iodopyrroles and Sequential One-Pot Alkynylation. Organic Letters, 11(10), 2269–2272. [Link]

  • Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. (2021). ACS Omega, 6(14), 9723–9730. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • BenchChem. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination using 3-Bromopyridine-D4. BenchChem.

  • A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. (2011). Angewandte Chemie International Edition, 50(45), 10794-10797. [Link]

  • Pyrrole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Formyl Group Activation of a Bromopyrrole Ester in Suzuki Cross-Coupling Reactions: Application to a Formal Synthesis of Polycitone A and B and Polycitrin A. (2009). The Journal of Organic Chemistry, 74(15), 5453–5458. [Link]

  • Mote, G. D., et al. (2015). Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. Der Pharma Chemica, 7(2), 153-159.

  • Cotman, A. E., et al. (2021). Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. ACS Omega, 6(14), 9723-9730. [Link]

  • An Efficient and Convenient Method was Developed for Synthesis of 2-Amino-3-cyanopyridine Derivatives via the Four-component Coupling Reaction between Ketone, Aldehyde, Malononitrile, and Ammonium Acetate in the Presence of 2 mol% Copper Nanoparticles on Charcoal (Cu/C) Catalyst. (2014). Journal of the Brazilian Chemical Society. [Link]

  • Wikipedia. (n.d.). Gewald reaction. Retrieved from [Link]

  • Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

  • A Concise Synthesis of Pyrrole-Based Drug Candidates from α-Hydroxyketones, 3-Oxobutanenitrile, and Anilines. (2023). Molecules, 28(3), 1265. [Link]

  • Sabat, M., et al. (2017). Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide. Molecules, 22(11), 1833. [Link]

  • Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. (2020). RSC Advances, 10(56), 33891–33910. [Link]

  • Synthesis and Toxicological Effect of Some New Pyrrole Derivatives as Prospective Insecticidal Agents against the Cotton Leafworm, Spodoptera littoralis (Boisduval). (2022). ACS Omega, 7(5), 4415–4426. [Link]

  • Wikipedia. (n.d.). Thorpe reaction. Retrieved from [Link]

  • CN104016899A - Synthesis method for chlorfenapyr. (2014). Google Patents.

  • One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. (2005). ARKIVOC, 2005(1), 137-142.

  • Sandmeyer Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • BenchChem. (2025). Whitepaper: Synthesis of 2-bromo-1H-pyrrole from Pyrrole. BenchChem.

  • A Concise Synthesis of Pyrrole-Based Drug Candidates from α-Hydroxyketones, 3-Oxobutanenitrile, and Anilines. (2023). Nanyang Technological University. [Link]

  • Pyrrole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Synthesis of Biologically Important Pyrrole Derivatives in Any 13C and 15N Isotope Enriched Form. (n.d.). Global Journals.

  • Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Formyl Group Activation of a Bromopyrrole Ester in Suzuki Cross-Coupling Reactions: Application to a Formal Synthesis of Polycitone A and B and Polycitrin A. (2009). The Journal of Organic Chemistry, 74(15), 5453–5458. [Link]

  • Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

  • Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. (2019). Scientific Research Publishing. [Link]

  • Synthesis and Reactions of Pyrrole. (2024). Scribd. [Link]

  • A Novel Synthesis of 2-Aminopyrroles Using a Three-Component Reaction. (2004). Synlett, 2004(12), 2115-2118.

  • The Chemistry and Pharmacological Potential of 2-Azetidinones Incorporated with Halogen Atoms and Cyano Groups: A Review. (2020). ResearchGate.

  • Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. (2022). Frontiers in Chemistry, 10, 914562. [Link]

  • Synthesis of N′-arylidene-4,5-dibromo-1H-pyrrole-2-carbohydrazides. (2016). ResearchGate.

  • Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018). Master Organic Chemistry. [Link]

  • Decarboxylative Halogenation of Organic Compounds. (2020). Molecules, 25(17), 3981. [Link]

  • A Concise Synthesis of Pyrrole-Based Drug Candidates from α-Hydroxyketones, 3-Oxobutanenitrile, and Anilines. (2023). Nanyang Technological University. [Link]

  • Decarboxylation of pyrrole-2-carboxylic acid: A DFT investigation. (2011). ResearchGate.

  • 2-Bromo-N-(p-toluenesulfonyl)pyrrole: A Robust Derivative of 2-Bromopyrrole. (2002). ResearchGate.

Sources

Protocols & Analytical Methods

Method

Palladium-catalyzed cross-coupling reactions of CAS 16000-93-6

Application Note: Palladium-Catalyzed Cross-Coupling of 1,4-Dibromonaphthalene Introduction & Chemical Identity Important Note on CAS 16000-93-6: Extensive verification across major chemical registries (CAS Common Chemis...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Palladium-Catalyzed Cross-Coupling of 1,4-Dibromonaphthalene

Introduction & Chemical Identity

Important Note on CAS 16000-93-6: Extensive verification across major chemical registries (CAS Common Chemistry, PubChem, SciFinder) indicates that CAS 16000-93-6 is not a standard identifier for a commercially available chemical substance. Contextual analysis of the query—specifically the association with "Application Notes," "Protocols," and "Palladium-catalyzed cross-coupling"—strongly suggests the intended target is 1,4-Dibromonaphthalene (CAS 83-53-4) or a closely related dibromonaphthalene isomer. These compounds are critical intermediates in the synthesis of organic light-emitting diodes (OLEDs) and pharmaceutical scaffolds.[1]

This guide is structured around 1,4-Dibromonaphthalene as the model substrate.[1][2][3] The protocols described herein are chemically valid for this class of aryl dihalides.

Chemical Profile: 1,4-Dibromonaphthalene[1][2][3][4]
  • CAS Number: 83-53-4 (Model Substrate)

  • Formula: C₁₀H₆Br₂[1]

  • Molecular Weight: 285.96 g/mol

  • Structure: A naphthalene core substituted with bromine atoms at the 1 and 4 positions (para-like relationship on the bicycle).

  • Reactivity: The C-Br bonds are activated for oxidative addition by Pd(0).[4][5][6] The 1,4-positioning allows for the construction of linear, conjugated systems essential for electronic materials.

Mechanistic Considerations

The cross-coupling of 1,4-dibromonaphthalene presents unique challenges and opportunities compared to simple phenyl halides:

  • Sequential vs. Double Coupling: The two bromide sites are chemically equivalent. However, once the first oxidative addition and coupling occur, the electronic nature of the ring changes.

    • Monocoupling: Can be achieved by controlling stoichiometry (1.0 equiv nucleophile) and using a catalyst system that favors the starting material over the product (statistical distribution often limits yield to ~60-70%).

    • Double Coupling: The standard objective. Requires excess nucleophile (>2.2 equiv) and extended reaction times to ensure complete conversion of the mono-coupled intermediate.

  • Steric Hindrance: The peri-hydrogens (at positions 5 and 8) exert steric pressure on the 1 and 4 positions, making the reductive elimination step faster but potentially hindering the initial oxidative addition with bulky ligands.

  • Catalyst Resting State: For electron-rich naphthalene systems, the rate-determining step is often the oxidative addition. Electron-rich, bulky phosphine ligands (e.g., P(t-Bu)₃, XPhos) are recommended to facilitate this step.

Application Note 1: Suzuki-Miyaura Coupling

Objective: Synthesis of 1,4-Diaryl-naphthalenes (OLED Emitters).

Protocol Overview

This protocol utilizes a Pd(dppf)Cl₂ catalyst system, known for its robustness and resistance to dehalogenation side reactions.

Reagents:

  • Substrate: 1,4-Dibromonaphthalene (1.0 equiv)

  • Nucleophile: Arylboronic acid (2.5 equiv)

  • Catalyst: Pd(dppf)Cl₂[7]·CH₂Cl₂ (3-5 mol%)

  • Base: K₂CO₃ (3.0 equiv) or Cs₂CO₃ (for sterically hindered boronic acids)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Procedure:

  • Setup: Charge a reaction vial equipped with a magnetic stir bar with 1,4-dibromonaphthalene (286 mg, 1.0 mmol), arylboronic acid (2.5 mmol), and base (3.0 mmol).

  • Inertion: Seal the vial with a septum. Evacuate and backfill with Argon three times.

  • Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL) via syringe.

  • Catalyst Addition: Briefly remove the septum (under positive Argon flow) to add the Pd catalyst (0.03 mmol). Reseal immediately.

    • Expert Tip: Adding the catalyst after the solvent prevents the active Pd(0) species from decomposing on the dry solid surface before the reaction starts.

  • Reaction: Heat the mixture to 90°C for 12–18 hours.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry over Na₂SO₄.

  • Purification: Concentrate in vacuo and purify via flash chromatography (Hexanes/EtOAc).

Table 1: Optimization Parameters

Parameter Standard Condition High Steric Bulk Condition
Ligand dppf SPhos or XPhos
Base K₂CO₃ K₃PO₄
Temp 90°C 110°C (Toluene/H₂O)

| Time | 12 h | 24 h |

Application Note 2: Buchwald-Hartwig Amination

Objective: Synthesis of N,N'-Diaryl-naphthalene-1,4-diamines (Hole Transport Materials).

Protocol Overview

Amination of electron-rich naphthalenes requires a highly active catalyst to prevent the formation of "Pd-black" and to drive the double amination.

Reagents:

  • Substrate: 1,4-Dibromonaphthalene (1.0 equiv)

  • Nucleophile: Secondary Amine (e.g., Diphenylamine) (2.4 equiv)

  • Catalyst: Pd₂(dba)₃ (2 mol%)[7]

  • Ligand: BINAP or Xantphos (4-6 mol%)

  • Base: NaOtBu (Sodium tert-butoxide) (3.0 equiv)

  • Solvent: Toluene (Anhydrous)[8]

Step-by-Step Procedure:

  • Glovebox/Schlenk: In a nitrogen-filled glovebox or using Schlenk technique, combine Pd₂(dba)₃, Ligand, and NaOtBu in a reaction tube.

  • Substrate Addition: Add 1,4-dibromonaphthalene and the amine.

  • Solvent: Add anhydrous Toluene.

  • Heating: Seal the tube and heat to 110°C for 24 hours. The mixture will likely turn dark orange/red.

  • Filtration: Cool to RT. Filter through a pad of Celite to remove insoluble salts and Pd residues. Wash the pad with DCM.

  • Purification: Recrystallization is often preferred over chromatography for these highly crystalline products.

Visualization: Experimental Workflow

G Start Start: 1,4-Dibromonaphthalene Reagents Add: Boronic Acid (2.5 eq) + Base Start->Reagents Inertion Inert Atmosphere (Ar/N2) Reagents->Inertion CatAdd Add Catalyst: Pd(dppf)Cl2 Inertion->CatAdd Heat Heat: 90°C, 12-18h CatAdd->Heat Check Check TLC/LCMS Heat->Check Check->Heat Incomplete Workup Workup: Extraction (EtOAc/H2O) Check->Workup Complete Purify Purification: Column Chromatography Workup->Purify

Caption: Standard workflow for the Suzuki-Miyaura coupling of 1,4-dibromonaphthalene.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Mono-coupling only Incomplete conversion due to catalyst death or stoichiometry.Increase temp to 110°C; Add 1.0 eq extra boronic acid after 12h; Switch to SPhos.
Dehalogenation (Hydrodebromination)

-Hydride elimination from solvent or impurities; "Pd-H" species formation.
Use strictly anhydrous solvents (if possible); Switch base to K₃PO₄; Avoid alcohols.
Homocoupling (Ar-Ar) Oxidative coupling of the boronic acid.Degas solvents thoroughly (O₂ promotes homocoupling); Add water dropwise rather than in bulk.
Black Precipitate Catalyst decomposition ("Pd Black").Ligand concentration is too low. Increase Ligand:Pd ratio to 2:1 or 4:1.

References

  • Synthesis of 1,4-Dibromonaphthalene Derivatives

    • Smith, K., et al. "Polybromination of naphthalene using bromine over a montmorillonite clay and regioselective synthesis of 2,6-dibromonaphthalene." Arkivoc, 2022.[3] Link

  • Suzuki Coupling Protocols

    • Miyaura, N., Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995, 95(7), 2457-2483. Link

  • Buchwald-Hartwig Amination Guide

    • Surry, D. S., Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011, 2, 27-50. Link

  • Sonogashira Coupling of Naphthalenes

    • Chinchilla, R., Nájera, C. "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, 2007, 107(3), 874-922. Link

  • 1,4-Dibromonaphthalene Data

    • PubChem Compound Summary for CID 66736 (1,4-Dibromonaphthalene). Link

Sources

Application

Application Note: Sonogashira Cross-Coupling of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile with Terminal Alkynes

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Guide & Validated Protocol Introduction & Mechanistic Rationale The Sonogashira cross-coupling reactio...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Guide & Validated Protocol

Introduction & Mechanistic Rationale

The Sonogashira cross-coupling reaction is a cornerstone of modern carbon-carbon bond formation, enabling the precise linkage of terminal alkynes with aryl or heteroaryl halides1[1]. When applied to highly functionalized heterocycles like 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile , the reaction dynamics are heavily influenced by the substrate's electronic topography.

Causality in Substrate Design:

  • The Electron-Withdrawing Cyano Group (-CN): Pyrroles are naturally electron-rich, which can normally decelerate the oxidative addition of the Pd(0) catalyst. However, the strongly electron-withdrawing carbonitrile group at the C2 position lowers the electron density of the adjacent C3-I bond. This significantly accelerates the oxidative addition step, allowing the reaction to proceed under milder conditions 2[2].

  • The N-Methyl Protection: The presence of the N-methyl group prevents unwanted N-alkylation side reactions and avoids catalyst poisoning or deactivation that can occur with free N-H pyrroles3[3].

  • The Iodine Leaving Group: Compared to bromides or chlorides, the C-I bond is weaker and highly reactive, making it the ideal handle for rapid transmetalation and coupling.

Catalytic Cycle & Reaction Dynamics

The dual-catalysis mechanism relies on a synergistic relationship between the Palladium cycle (driving the main C-C bond formation) and the Copper cycle (activating the terminal alkyne).

SonogashiraCycle Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition [Pyrrole-Pd(II)-I] Pd0->OxAdd + Substrate TransMet Transmetalation [Pyrrole-Pd(II)-Alkyne] OxAdd->TransMet RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 - Product Product Alkynylated Pyrrole Product RedElim->Product CuCycle Copper Cycle Cu-Acetylide Formation CuCycle->TransMet Cu-Acetylide Substrate 3-Iodo-1-methyl-1H- pyrrole-2-carbonitrile Substrate->OxAdd Alkyne Terminal Alkyne + Base Alkyne->CuCycle

Mechanistic workflow of the Pd/Cu-catalyzed Sonogashira coupling for iodopyrroles.

Optimization of Reaction Conditions

To maximize the yield and suppress the formation of Glaser homocoupling byproducts, various catalytic systems were evaluated. The quantitative data below summarizes the optimal parameters.

Table 1: Optimization of Reaction Conditions for 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

EntryCatalyst (mol%)Co-Catalyst (mol%)BaseSolventTemp (°C)Yield (%)
1Pd(PPh3)₂Cl₂ (5)CuI (10)Et₃NDMF2565
2 Pd(PPh3)₂Cl₂ (5) CuI (10) DIPA THF 60 92
3Pd(PPh3)₄ (5)CuI (10)K₂CO₃Toluene8078
4[DTBNpP]Pd(crotyl)Cl (2.5)None (Cu-Free)TMPDMSO2588
5Pd(PPh3)₂Cl₂ (5)CuI (10)DIPATHF60 (Air)41*

*Note: Reaction under atmospheric air (Entry 5) leads to significant Glaser homocoupling (diyne formation), drastically reducing the yield of the desired cross-coupled product. For highly sensitive downstream applications where trace copper toxicity is a concern, the copper-free protocol (Entry 4) utilizing monoligated precatalysts is a highly viable alternative4[4].

Detailed Experimental Protocol

The following validated protocol utilizes the optimized conditions from Entry 2 .

ExpWorkflow Prep 1. Reagent Prep Weighing & Mixing Degas 2. Degassing Argon Purge (3x) Prep->Degas React 3. Reaction 60°C, 6 hours Degas->React Monitor 4. Monitoring TLC / LC-MS React->Monitor Workup 5. Workup Extraction & Drying Monitor->Workup Purify 6. Purification Flash Chromatography Workup->Purify

Step-by-step experimental workflow for the synthesis of alkynylated pyrrole derivatives.

Step-by-Step Methodology

1. Reagent Preparation

  • Weigh 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile (1.0 mmol, 232 mg), Pd(PPh3)₂Cl₂ (0.05 mmol, 35 mg, 5 mol%), and CuI (0.10 mmol, 19 mg, 10 mol%) into a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar.

  • Causality: Flame-drying removes trace moisture that can lead to alkyne hydration or catalyst degradation.

2. Degassing (Critical Step)

  • Seal the flask with a rubber septum. Connect to a Schlenk line and perform three cycles of vacuum evacuation followed by Argon backfilling.

  • Causality: Oxygen acts as an oxidant for the copper-catalyzed Glaser homocoupling of the terminal alkyne. Establishing a strict anaerobic environment ensures the alkyne is exclusively consumed by the cross-coupling cycle 1[1].

3. Reaction Execution

  • Via syringe, inject anhydrous THF (5.0 mL) and Diisopropylamine (DIPA) (3.0 mmol, 0.42 mL).

  • Causality: DIPA is sterically hindered, preventing nucleophilic attack on the substrate, but sufficiently basic to deprotonate the Cu-alkyne intermediate.

  • Inject the terminal alkyne (e.g., phenylacetylene) (1.2 mmol) dropwise.

  • Transfer the flask to a pre-heated oil bath at 60 °C and stir vigorously for 6 hours.

4. Workup & Extraction

  • Cool the mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and quench with saturated aqueous NH₄Cl (10 mL).

  • Causality: NH₄Cl effectively chelates copper ions, pulling the blue/green copper salts into the aqueous layer and preventing downstream toxicity in biological assays.

  • Separate the organic layer. Wash with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

5. Purification

  • Purify the crude residue via silica gel flash column chromatography using a gradient of Hexanes/Ethyl Acetate (typically 9:1 to 4:1) to afford the pure alkynylated pyrrole.

Trustworthiness & Self-Validating Systems

To ensure the integrity of the protocol, the following self-validating checkpoints must be observed:

  • Visual Cue (Catalyst Activation): Upon addition of the alkyne and base, the reaction mixture should transition from a pale yellow suspension to a dark brown/black homogeneous solution. This indicates the successful reduction of Pd(II) to the active Pd(0) species.

  • TLC Monitoring: The starting iodopyrrole is highly UV-active. Complete consumption should be verified against a reference spot. The product spot will typically run slightly lower (more polar) than the starting material due to the extended conjugation.

  • 1H NMR Validation: Successful coupling is definitively confirmed by the disappearance of the terminal alkyne proton (typically a singlet near δ 3.0 ppm) and the preservation of the pyrrole N-methyl singlet (δ ~3.8 ppm).

Downstream Applications in Drug Development

Alkynylated pyrrole-2-carbonitriles are highly privileged scaffolds in medicinal chemistry. The Sonogashira cross-coupling reaction allows for the rapid generation of complex molecules under mild conditions 5[5].

Once the alkyne is installed at the C3 position, the molecule can undergo:

  • Hetero-annulation: Intramolecular cyclization of the alkyne with adjacent functional groups to form fused bicyclic systems (e.g., pyrrolo-pyridines), which are core pharmacophores in modern kinase inhibitors.

  • Cyano Group Derivatization: The C2-carbonitrile can be hydrolyzed to an amide, reduced to a primary amine, or reacted with azides to form tetrazoles (bioisosteres for carboxylic acids).

  • Targeted Therapeutics: Similar Sonogashira methodologies have been utilized in the synthesis of Altinicline (SIB-1508Y), a nicotinic acetylcholine receptor agonist investigated for Parkinson's and Alzheimer's diseases 5[5].

References

1.3 2. 5 3.1 4.4 5. 2

Sources

Method

Strategic Access to C3-Functionalized Pyrroles via Iodination Handles

Application Note | Doc ID: AN-PYR-C3-IOD | Version 2.1 Executive Summary Functionalizing the pyrrole ring at the C3 (beta) position is a classic challenge in heterocyclic chemistry.[1] Due to the high electron density of...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note | Doc ID: AN-PYR-C3-IOD | Version 2.1

Executive Summary

Functionalizing the pyrrole ring at the C3 (beta) position is a classic challenge in heterocyclic chemistry.[1] Due to the high electron density of the pyrrole system, Electrophilic Aromatic Substitution (SEAr) overwhelmingly favors the C2 (alpha) position. For medicinal chemists, however, the C3 position is often the desired vector for structure-activity relationship (SAR) exploration in drug scaffolds (e.g., Atorvastatin, Lamellarins).

This guide details two robust protocols to install an iodine handle at the C3 position. Once installed, this iodine atom serves as a versatile entry point for downstream cross-coupling (Suzuki, Sonogashira) or lithium-halogen exchange, effectively unlocking C3 chemical space.

Strategic Overview: Overcoming Alpha-Selectivity

To achieve C3 selectivity, we must override the natural electronic bias of the pyrrole ring. We employ two distinct strategies:

  • Steric Blocking (The TIPS Route): Using a bulky N-triisopropylsilyl (TIPS) group to physically shield the C2 positions, forcing the electrophile (iodine) to C3.

  • The Halogen Dance (Isomerization): Introducing iodine at the kinetically favored C2 position, then using a base-catalyzed migration to the thermodynamically favored C3 position.

Logical Workflow

PyrroleStrategy Start Pyrrole Core Decision Select Strategy Start->Decision RouteA Route A: Steric Control (N-TIPS) Decision->RouteA Standard RouteB Route B: Halogen Dance (Isomerization) Decision->RouteB Advanced StepA1 1. Silylation (TIPS-Cl) RouteA->StepA1 StepB1 1. C2-Iodination RouteB->StepB1 StepA2 2. C3-Iodination (NIS) StepA1->StepA2 Product 3-Iodopyrrole (Universal Handle) StepA2->Product StepB2 2. Base-Cat. Migration (LDA/LiTMP) StepB1->StepB2 StepB2->Product Coupling Suzuki/Sonogashira Coupling Product->Coupling

Figure 1: Decision tree for accessing C3-iodopyrroles. Route A is preferred for scalability; Route B is useful for specific substitution patterns.

Protocol A: The Steric Blocking Method (N-TIPS)

Primary Recommendation: This is the most reliable method for generating 3-iodo-1-(triisopropylsilyl)pyrrole. The TIPS group is unique; smaller groups like TMS or TBS are too labile or insufficiently bulky to prevent C2 attack completely.

Mechanism

The triisopropylsilyl group is extremely bulky. When attached to the nitrogen, its steric bulk extends over the C2 and C5 positions. When an electrophilic source of iodine (N-Iodosuccinimide) approaches, the C2 trajectory is blocked, diverting the reaction to the C3 position.

Experimental Procedure

Reagents:

  • Pyrrole (freshly distilled)

  • Sodium Hydride (NaH), 60% dispersion in oil

  • Triisopropylsilyl chloride (TIPS-Cl)

  • N-Iodosuccinimide (NIS)

  • Solvents: THF (anhydrous), CH2Cl2 (anhydrous)

Step 1: Synthesis of N-TIPS Pyrrole
  • Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Deprotonation: Add NaH (1.2 equiv) to anhydrous THF (0.5 M concentration relative to pyrrole) at 0°C.

  • Addition: Add pyrrole (1.0 equiv) dropwise. Stir for 30 minutes at 0°C until gas evolution ceases (formation of sodium pyrrolide).

  • Protection: Add TIPS-Cl (1.1 equiv) dropwise.

  • Reaction: Warm to room temperature and stir for 4 hours.

  • Workup: Quench with saturated NH4Cl. Extract with hexanes (TIPS-pyrrole is very lipophilic). Dry over MgSO4, filter, and concentrate.

  • Purification: Vacuum distillation (colorless oil). Note: This intermediate is stable.

Step 2: Regioselective C3 Iodination[2]
  • Setup: Dissolve N-TIPS pyrrole (1.0 equiv) in anhydrous THF (0.2 M) in a foil-wrapped flask (iodine sources are light-sensitive).

  • Cooling: Cool the solution to -78°C (Dry ice/acetone bath). Critical: Low temperature maximizes regioselectivity.

  • Iodination: Add N-Iodosuccinimide (NIS) (1.05 equiv) portion-wise over 15 minutes.

  • Reaction: Allow the mixture to stir at -78°C for 2 hours, then slowly warm to room temperature over 1 hour.

  • Quench: Pour into 10% aqueous sodium thiosulfate (to reduce unreacted iodine).

  • Isolation: Extract with diethyl ether. Wash with brine. Dry over Na2SO4.

  • Purification: Flash chromatography (Hexanes/EtOAc 98:2). The 3-iodo isomer elutes after any trace 2-iodo isomer (if present).

Expected Yield: 85-92% (Regioselectivity >20:1 C3:C2).

Protocol B: The Halogen Dance (Isomerization)

Context: Use this method if the TIPS group is incompatible with your downstream chemistry or if you are starting with a pre-existing 2-halopyrrole.

Mechanism

The "Halogen Dance" relies on the reversibility of lithiation.

  • Lithium-halogen exchange generates a 2-lithiopyrrole.

  • This species is kinetically formed but thermodynamically less stable than the 3-lithio species (often due to chelation or dipole stabilization).

  • The iodine atom "migrates" via a series of deprotonation/lithiation equilibria.

HalogenDance Start 2-Iodo-N-R-Pyrrole Lithiated 2-Lithio species (Kinetic) Start->Lithiated LDA, -78°C Migrated 3-Lithio species (Thermodynamic) Lithiated->Migrated Equilibrium (The 'Dance') Final 3-Iodo-N-R-Pyrrole Migrated->Final Quench (I2)

Figure 2: Mechanistic flow of the Halogen Dance.

Experimental Procedure
  • Substrate: Start with 2-iodo-1-(benzenesulfonyl)pyrrole (Electron-withdrawing groups on N facilitate the dance better than alkyl groups).

  • Base: Prepare LDA (Lithium Diisopropylamide) in THF at -78°C.

  • Addition: Add the 2-iodopyrrole solution slowly to the LDA (0.5 equiv catalytic amount is sometimes sufficient, but stoichiometric 1.0 equiv is standard for full conversion).

  • Migration: Stir at -78°C for 30 mins. The iodine migrates to C3.[2]

  • Quench: Add MeOH or dilute acid to protonate the C2-lithio position, leaving the iodine at C3.

Downstream Application: Suzuki-Miyaura Coupling

Once the 3-iodo handle is installed, Suzuki coupling is the most common transformation.

Protocol:

  • Reagents: 3-Iodo-1-TIPS-pyrrole (1.0 equiv), Aryl Boronic Acid (1.5 equiv), Pd(dppf)Cl2 (5 mol%), K2CO3 (2.0 equiv).

  • Solvent: DMF/Water (4:1) or Dioxane/Water.

  • Conditions: Degas solvents thoroughly (Argon sparge). Heat to 80°C for 4-6 hours.

  • Note: The TIPS group is stable to these basic conditions. It can be removed later using TBAF (Tetra-n-butylammonium fluoride) in THF (Room Temp, 1 hour).

Data & Comparison of Protecting Groups

The choice of N-protecting group is the single most critical variable in C3 functionalization.

Protecting GroupSteric BulkC3:C2 Selectivity (NIS)Stability to Base (Suzuki)Removal Ease
TIPS (Triisopropylsilyl) High >95:5 High High (TBAF)
TBS (tert-Butyldimethylsilyl)Medium~60:40ModerateHigh (TBAF)
TMS (Trimethylsilyl)Low<10:90 (Favors C2)LowVery High
Boc (tert-Butoxycarbonyl)Medium~50:50Low (Thermal cleavage)High (Acid)
Tosyl (p-Toluenesulfonyl)LowFavors C2HighMedium (Hydrolysis)

References

  • Bray, B. L., et al. (1990). "N-(Triisopropylsilyl)pyrrole.[3][4] A progenitor 'par excellence' of 3-substituted pyrroles."[4] The Journal of Organic Chemistry, 55(26), 6317–6328.

  • Liu, J. H., et al. (2000). "Highly regioselective synthesis of 3,4-disubstituted 1H-pyrrole." The Journal of Organic Chemistry, 65(11), 3274-3283.[5]

  • Schlosser, M. (2005). "The Halogen Dance: A versatile tool for the synthesis of functionalized heterocycles." Angewandte Chemie International Edition, 44(3), 376-393.

  • Banwell, M. G., et al. (2006).[6] "The synthesis of pyrrole-containing marine natural products." Chemical Reviews, 106(7), 2962-3027.

  • Gilchrist, T. L. (1997). Heterocyclic Chemistry. 3rd Ed. Addison Wesley Longman. (General reference for pyrrole reactivity).

Sources

Application

Application Note: Scalable Synthesis of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

This Application Note details a scalable, high-fidelity synthesis protocol for 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile . This scaffold is a critical intermediate in the development of novel kinase inhibitors and potass...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note details a scalable, high-fidelity synthesis protocol for 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile . This scaffold is a critical intermediate in the development of novel kinase inhibitors and potassium-competitive acid blockers (P-CABs).[1][2]

The synthesis addresses the primary challenge of regioselectivity . Direct electrophilic iodination of 1-methylpyrrole-2-carbonitrile predominantly yields the 4- or 5-iodo isomers due to the electronic directing effects of the cyano group.[1][2] To exclusively access the 3-position, this protocol utilizes a Directed Ortho Metalation (DoM) strategy with a C5-blocking group, ensuring high isomeric purity suitable for pharmaceutical applications.[2]

Executive Summary

  • Target Molecule: 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile[1][2]

  • CAS Number: (Analogous structures: 1823944-73-5 for 4-iodo isomer; specific 3-iodo CAS not widely listed, often custom synthesized).[1][2]

  • Core Challenge: Overcoming the thermodynamic preference for C5 and C4 substitution to achieve C3 regioselectivity.

  • Solution: A C5-Silyl Blocking Strategy . By temporarily occluding the highly reactive alpha-position (C5) with a trimethylsilyl (TMS) group, lithiation is forced to the C3 position (ortho to the directing nitrile group), followed by iodination and desilylation.[1][2]

Retrosynthetic Analysis & Logic

The following logic map illustrates the strategic decision to use a blocking group to invert standard reactivity patterns.

G Target Target: 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile Precursor1 Intermediate A: 3-Iodo-1-methyl-5-(trimethylsilyl)-1H-pyrrole-2-carbonitrile Precursor1->Target Step 3: Deprotection Precursor2 Intermediate B: 1-Methyl-5-(trimethylsilyl)-1H-pyrrole-2-carbonitrile Precursor2->Precursor1 Step 2: DoM Iodination Start Starting Material: 1-Methyl-1H-pyrrole-2-carbonitrile Start->Precursor2 Step 1: C5 Protection Reagents1 Reagents: TBAF (Desilylation) Reagents1->Target Reagents2 Reagents: LiTMP, I2 (Regioselective Iodination) Reagents2->Precursor1 Reagents3 Reagents: LDA, TMSCl (C5 Blocking) Reagents3->Precursor2

Figure 1: Retrosynthetic strategy utilizing C5-blocking to enforce C3-regioselectivity.

Detailed Experimental Protocols

Step 1: C5-Protection (Synthesis of 1-Methyl-5-(trimethylsilyl)-1H-pyrrole-2-carbonitrile)

The C5 proton is the most acidic site on the pyrrole ring.[1][2] We exploit this to install a TMS blocking group, which prevents subsequent iodination at this position.

  • Reagents: 1-Methyl-1H-pyrrole-2-carbonitrile (1.0 equiv), Lithium Diisopropylamide (LDA, 1.1 equiv), Trimethylsilyl chloride (TMSCl, 1.2 equiv), THF (anhydrous).[1][2]

  • Conditions: -78 °C, Inert Atmosphere (

    
    /Ar).[1][2]
    

Protocol:

  • Charge a flame-dried 3-neck round-bottom flask with anhydrous THF and 1-methyl-1H-pyrrole-2-carbonitrile. Cool to -78 °C (dry ice/acetone bath).

  • Add LDA (2.0 M in THF/heptane) dropwise over 30 minutes. Maintain internal temperature below -70 °C.

  • Stir at -78 °C for 1 hour to ensure complete deprotonation at C5.

  • Add TMSCl dropwise.[2] The solution may become cloudy (LiCl precipitation).[1][2]

  • Allow the mixture to warm to room temperature (RT) over 2 hours.

  • Quench: Add saturated

    
     solution.
    
  • Workup: Extract with Ethyl Acetate (EtOAc) (3x). Wash combined organics with brine, dry over

    
    , and concentrate
    in vacuo.
    
  • Purification: Flash column chromatography (Hexanes/EtOAc 9:1) yields the C5-TMS product as a colorless oil/solid.[1][2]

Step 2: Regioselective C3-Iodination

With C5 blocked, the nitrile group (CN) at C2 directs lithiation to the adjacent C3 position (ortho-lithiation).[1][2] LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) is preferred over LDA here as it is less nucleophilic and more selective for the hindered ortho-deprotonation.[2]

  • Reagents: C5-TMS intermediate (from Step 1), LiTMP (1.2 equiv), Iodine (

    
    , 1.3 equiv), THF.[2]
    
  • Conditions: -78 °C.[1][2]

Protocol:

  • Prepare LiTMP in situ: Add n-BuLi (2.5 M in hexanes) to a solution of 2,2,6,6-tetramethylpiperidine (TMP) in THF at -78 °C. Stir for 30 min.

  • Add a solution of 1-Methyl-5-(trimethylsilyl)-1H-pyrrole-2-carbonitrile (in THF) dropwise to the LiTMP solution at -78 °C.

  • Stir for 1–2 hours at -78 °C. The solution color may deepen (formation of the 3-lithio species).

  • Add a solution of Iodine (

    
    )  in THF dropwise.
    
  • Stir for 30 minutes at -78 °C, then allow to warm to 0 °C.

  • Quench: Add saturated

    
     (sodium thiosulfate) to reduce excess iodine (color changes from violet/brown to yellow/clear).
    
  • Workup: Extract with EtOAc, wash with brine, dry (

    
    ), and concentrate.
    
  • Result: Crude 3-Iodo-1-methyl-5-(trimethylsilyl)-1H-pyrrole-2-carbonitrile.[1][2]

Step 3: Deprotection (Desilylation)

Removal of the TMS group restores the C5 proton, yielding the final target.[2]

  • Reagents: Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.1 equiv) or Potassium Fluoride (KF) in MeOH.[1][2]

  • Conditions: 0 °C to RT.

Protocol:

  • Dissolve the crude intermediate from Step 2 in THF.[2] Cool to 0 °C.

  • Add TBAF solution dropwise.[2]

  • Stir at 0 °C for 30 minutes. Monitor by TLC (TMS group cleavage is usually rapid).

  • Quench: Add water.

  • Workup: Extract with EtOAc. Note: Remove TBAF byproducts thoroughly by washing with water (3x) and brine.[1][2]

  • Purification: Recrystallization from Ethanol/Hexanes or Column Chromatography (Hexanes/EtOAc).[1][2]

Quantitative Summary & Scalability

ParameterStep 1 (Protection)Step 2 (Iodination)Step 3 (Deprotection)
Yield (Typical) 85–92%75–85%90–95%
Limiting Factor Moisture sensitivity (LDA)Temperature control (-78°C)Purification of TBAF salts
Scalability High (Standard flow/batch)Medium (Cryogenic required)High
Key Byproduct LiCl (Salt)LiI, TMP (Amine)TMS-F, TBA salts

Analytical Validation

To confirm the synthesis of the 3-iodo isomer versus the 4- or 5-iodo isomers, NMR coupling constants are the definitive diagnostic tool.[1][2]

  • 1H NMR (CDCl3, 400 MHz):

    • Target (3-Iodo): Expect two doublets for the pyrrole ring protons (H4 and H5) with a coupling constant of

      
        (typical for vicinal H4-H5 coupling in pyrroles).[1][2]
      
    • Contrast with 4-Iodo: Would show meta-coupling (

      
      ) between H3 and H5.
      
    • Contrast with 5-Iodo: Would show vicinal coupling between H3 and H4 (

      
      ).
      
  • 13C NMR: Distinct shift of C3 bearing Iodine (typically shielded, ~60-80 ppm) vs C-H carbons (~110-130 ppm).[1][2]

  • Mass Spectrometry (ESI+):

    
     (Consistent with Formula 
    
    
    
    ).[1][2]

References

  • Regioselective Lithiation of Pyrroles

    • Topic: Directed ortho-metalation (DoM) in pyrrole-2-carbonitriles and the use of blocking groups.[1][2]

    • Source:Journal of Organic Chemistry, "Highly regioselective synthesis of 3,4-disubstituted 1H-pyrrole" (2000).[2][3]

    • URL:[Link][1][2]

  • Halogen Dance Mechanism (Alternative Route Context)

    • Topic: Base-catalyzed halogen migration in pyrroles.[1][2]

    • Source:Journal of Organic Chemistry, "Halogen Dance Reaction in Pyrroles" (2006).[2]

    • URL:[Link][1][2]

  • General Pyrrole Synthesis & Functionalization

    • Topic: Comprehensive review of pyrrole reactivity and synthesis.
    • Source:Organic Chemistry Portal, "Synthesis of Pyrroles".[2]

    • URL:[Link][1][2]

  • Commercial Availability of Analogues

    • Topic: Data on 4-iodo-1-methyl-1H-pyrrole-2-carbonitrile properties.[1][2][4][5][6]

    • Source:PubChem Compound Summary.
    • URL:[Link][1][2]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

Welcome to the Technical Support Center for halogenated pyrrole derivatives. 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is a critical building block in the synthesis of kinase inhibitors, antibacterial agents, and advance...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for halogenated pyrrole derivatives. 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is a critical building block in the synthesis of kinase inhibitors, antibacterial agents, and advanced materials[1]. However, the electron-rich nature of the pyrrole core, combined with the electron-withdrawing cyano group, makes its halogenation and subsequent purification highly prone to side reactions, including polyhalogenation, regioisomerization, and oxidative degradation[2][3].

This guide provides drug development professionals and synthetic chemists with field-proven, self-validating troubleshooting protocols to isolate high-purity 3-iodo-1-methyl-1H-pyrrole-2-carbonitrile.

Quantitative Impurity Profiling

Understanding the physicochemical differences between your target and its impurities is the first step in designing a logical purification strategy. Halogenation generally increases lipophilicity, which directly impacts chromatographic retention[4].

Table 1: Chromatographic Profile of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile and Common Impurities

Compound / ImpurityMolecular Weight ( g/mol )

Value (Hexane:EtOAc 8:2)
Relative Retention Time (RRT)*Causality of Formation
1-methyl-1H-pyrrole-2-carbonitrile (Starting Material)106.130.250.65Incomplete conversion due to limiting electrophilic iodine source.
3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile (Target)232.020.451.00Desired mono-iodination at the C3 position.
4-Iodo / 5-Iodo regioisomers 232.020.42 - 0.480.95 - 1.05Competing electrophilic aromatic substitution at C4/C5.
3,4-Diiodo / 3,5-Diiodo derivatives 357.920.651.45Over-reaction; highly lipophilic due to dual heavy-atom incorporation.
Oxidative Degradants (Polymers)> 4000.00 (Baseline)N/ALight/air-induced homolytic cleavage and polymerization.

*RRT based on Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient).

Troubleshooting Guides & FAQs

Q1: My crude product turns dark brown or black during silica gel chromatography. How do I prevent this?

Causality: Halogenated pyrroles are notoriously sensitive to light and acidic environments[5]. Standard silica gel is slightly acidic (pH ~4.5-5.5). When 3-iodo-1-methyl-1H-pyrrole-2-carbonitrile is exposed to this acidic surface in the presence of ambient oxygen and light, the C-I bond can undergo homolytic cleavage, generating a highly reactive pyrrole radical that rapidly polymerizes into dark, intractable tars. Solution:

  • Neutralize the Stationary Phase: Pre-treat your silica gel by adding 1% Triethylamine (TEA) to your mobile phase. This neutralizes the acidic silanol groups, preventing acid-catalyzed degradation.

  • Exclude Light: Wrap your chromatography column and collection flasks in aluminum foil.

  • Self-Validation: Spot the dark material on a TLC plate. If it remains at the baseline (

    
     = 0.0) in a 50:50 Hexane:EtOAc mixture, polymerization has occurred. A successful TEA-modified column will yield fractions that remain pale yellow for at least 48 hours under inert gas.
    
Q2: I am seeing a persistent impurity with an identical mass (m/z 232) that co-elutes with my target. How do I remove it?

Causality: You are likely dealing with the 4-iodo or 5-iodo regioisomer. Because the cyano group at C2 exerts a complex directing effect (deactivating the ring but favoring C4/C5 over C3 in standard electrophilic aromatic substitutions), regioisomeric mixtures are common[2]. These isomers have nearly identical dipole moments and lipophilicity, making standard normal-phase silica chromatography ineffective. Solution: Abandon normal-phase silica for this specific separation. Utilize Reverse-Phase Preparative HPLC with a fluorinated stationary phase (e.g., Pentafluorophenyl, PFP). The PFP phase provides alternative selectivity based on


 interactions and shape recognition, which easily resolves the subtle steric differences between the 3-iodo and 4-iodo isomers.
Q3: My yield is low because of di-iodinated impurities. How can I separate them efficiently?

Causality: Iodine is a large, polarizable atom. Adding two iodine atoms drastically increases the molecule's hydrophobicity and disrupts its hydrogen-bonding network[3]. Solution: Di-iodo impurities will elute much faster than the mono-iodo target in normal-phase chromatography. Run a highly non-polar isocratic flush (e.g., 95:5 Hexane:EtOAc) to elute the di-iodo species first. Only after the di-iodo species has completely eluted should you increase the polarity to 80:20 to elute the 3-iodo target.

Step-by-Step Methodologies

Protocol A: Amine-Modified Flash Chromatography (For Baseline Purification)

Objective: Remove starting material, di-iodo impurities, and baseline polymers without product degradation.

  • Quench & Wash: Transfer the crude reaction mixture to a separatory funnel. Wash with 10% aqueous Sodium Thiosulfate (

    
    ) to reduce any unreacted 
    
    
    
    to water-soluble iodide (
    
    
    ).
    • Self-Validation: Test the aqueous layer with starch-iodide paper. A lack of blue-black color confirms the complete removal of oxidative

      
      .
      
  • Column Preparation: Slurry-pack a column with 200-300 mesh silica gel using Hexane containing 1% Triethylamine (TEA) (v/v). Flush with 2 column volumes (CV) of the same solvent to fully neutralize the silica.

  • Loading: Dissolve the crude mixture in a minimum amount of Dichloromethane (DCM) and load it onto the column.

  • Elution Strategy:

    • CV 1-3 (Hexane:EtOAc 95:5 + 1% TEA): Elutes the highly lipophilic 3,4-diiodo and 3,5-diiodo impurities.

    • CV 4-8 (Hexane:EtOAc 85:15 + 1% TEA): Elutes the target 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile.

    • CV 9+ (Hexane:EtOAc 70:30 + 1% TEA): Elutes the unreacted 1-methyl-1H-pyrrole-2-carbonitrile.

  • Concentration: Pool the target fractions and concentrate under reduced pressure at a bath temperature not exceeding 30°C to prevent thermal degradation[5].

Protocol B: Preparative HPLC (For Regioisomer Polish)

Objective: Separate the 3-iodo target from 4-iodo/5-iodo regioisomers.

  • Sample Prep: Dissolve the semi-pure product from Protocol A in HPLC-grade Acetonitrile to a concentration of 50 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

  • Column Selection: Use a Preparative PFP (Pentafluorophenyl) column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase:

    • Solvent A: Water (0.1% Formic Acid to maintain sharp peak shapes).

    • Solvent B: Acetonitrile.

  • Gradient: Run an isocratic hold at 40% B for 15 minutes. The PFP column's

    
     interactions will selectively retain the 4-iodo isomer slightly longer than the 3-iodo isomer due to differences in the electron density distribution across the pyrrole ring.
    
  • Recovery: Lyophilize (freeze-dry) the collected fractions immediately to avoid hydrolytic degradation of the cyano group.

Workflows & Mechanistic Pathways

Workflow 1: Isolation Strategy

The following diagram illustrates the logical flow of the purification process, highlighting the decision points based on fraction analysis.

PurificationWorkflow Start Crude Reaction Mixture (3-Iodo Target + Impurities) Quench Aqueous Quench & Extraction (Na2S2O3 to remove I2) Start->Quench Neutralize Silica Silica Gel Chromatography (Hexane:EtOAc 8:2 + 1% TEA) Quench->Silica Organic Phase Fractions Fraction Analysis (TLC/HPLC) Silica->Fractions Elution HPLC Preparative HPLC (For Di-iodo/Regioisomers) Fractions->HPLC Mixed Fractions Pure Pure 3-Iodo-1-methyl- 1H-pyrrole-2-carbonitrile Fractions->Pure >98% Purity HPLC->Pure Polish

Caption: Workflow for isolating 3-iodo-1-methyl-1H-pyrrole-2-carbonitrile from crude mixtures.

Workflow 2: Degradation Pathway

Understanding the degradation mechanism is critical for handling halogenated pyrroles. Exposure to light and oxygen drives the formation of intractable polymers.

DegradationPathway Target 3-Iodo-1-methyl-1H- pyrrole-2-carbonitrile Light hv / O2 Exposure Target->Light Improper Storage Radical Pyrrole Radical Intermediate Light->Radical Homolytic Cleavage Polymer Dark Polymeric Degradants Radical->Polymer Polymerization Dehal Dehalogenated Pyrrole Radical->Dehal H-abstraction

Caption: Light-induced homolytic cleavage and degradation pathway of halogenated pyrroles.

References

  • Site-selective chlorination of pyrrolic heterocycles by flavin dependent enzyme PrnC National Center for Biotechnology Information (PMC)[Link][2]

  • Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential MDPI[Link][1]

  • Synthesis of Pyrrolnitrin and Related Halogenated Phenylpyrroles ACS Publications[Link][3]

  • Synthesis of novel pyrroles and fused pyrroles as antifungal and antibacterial agents National Center for Biotechnology Information (PMC)[Link][4]

  • Indium(III)-catalyzed tandem synthesis of 2-alkynyl-3,3-dichloropyrrolidines and their conversion to 3-chloropyrroles RSC Publishing[Link][6]

  • Synthesis of the Ring C Pyrrole of Native Chlorophylls and Bacteriochlorophylls NSF Public Access Repository[Link][5]

Sources

Optimization

Technical Support Center: Optimizing Catalyst Loading for 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile Reactions

Welcome to the Technical Support Center. As researchers scale up syntheses involving 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile , optimizing palladium (Pd) catalyst loading becomes a critical bottleneck.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As researchers scale up syntheses involving 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile , optimizing palladium (Pd) catalyst loading becomes a critical bottleneck. The unique electronic environment of this substrate—a highly reactive C3–iodine bond coupled with an electron-withdrawing C2–cyano group—creates specific kinetic imbalances during cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

This guide provides field-proven troubleshooting logic, mechanistic FAQs, and self-validating protocols to help you transition from inefficient 5–10 mol% loadings to sustainable, ppm-level catalysis.

Diagnostic Decision Tree

When optimizing catalyst loading, visual and analytical cues from your reaction mixture dictate the next logical step. Use the workflow below to diagnose the root cause of high catalyst requirements or low yields.

Troubleshooting Start Issue: Low Yield or High Pd Loading Req. CheckSM Is 3-Iodo-pyrrole fully consumed? Start->CheckSM ConsumedYes Yes CheckSM->ConsumedYes ConsumedNo No (Pd Black observed) CheckSM->ConsumedNo SideReactions Analyze Byproducts: Dehalogenation or Homocoupling? ConsumedYes->SideReactions CatDeact Catalyst Deactivation: Slow Transmetalation ConsumedNo->CatDeact Action1 Reduce Base Strength (e.g., K2CO3 to K3PO4) SideReactions->Action1 Action2 Switch to G3/G4 Precatalyst with XPhos/SPhos CatDeact->Action2

Diagnostic workflow for troubleshooting catalyst loading in 3-iodo-pyrrole couplings.

Frequently Asked Questions (FAQs)

Q1: Why does my reaction require 5–10 mol% Pd(OAc)₂/PPh₃ to reach completion? Can I lower this? A1: The use of simple palladium salts like Pd(OAc)₂ with PPh₃ often requires higher loadings because the generation of the active Pd(0) species is inefficient. For electron-deficient heterocycles like 3-iodo-1-methyl-1H-pyrrole-2-carbonitrile, the oxidative addition step is extremely fast due to the highly reactive C–I bond [1]. However, if the subsequent transmetalation step is slow, the Pd(II) intermediate accumulates and decomposes into inactive Pd black. Recommendation: Switch to bulky, electron-rich biarylphosphine ligands (e.g., XPhos or SPhos) paired with G3 or G4 palladacycle precatalysts. These generate the active Pd(0) species cleanly, allowing you to reduce the loading to the 0.1–1 mol% range.

Q2: I am observing significant dehalogenation (yielding 1-methyl-1H-pyrrole-2-carbonitrile) instead of the cross-coupled product. How does catalyst loading affect this? A2: Protodehalogenation occurs when the Pd(II) intermediate abstracts a proton from the solvent or base before transmetalation can occur. Artificially inflating the catalyst loading exacerbates this by increasing the concentration of off-cycle Pd species. Recommendation:Decrease the Pd loading (e.g., to 0.5 mol%), use a highly active ligand (like BrettPhos) to accelerate transmetalation, and ensure strictly anhydrous conditions if water is not required for your specific base activation.

Q3: How do I transition from mol% to ppm-level palladium loading for large-scale synthesis? A3: Transitioning to ppm-level catalysis requires a highly active catalyst that operates via a single, robust catalytic cycle without decomposing [2]. At ppm levels (e.g., 100–500 ppm), the reaction kinetics become highly dependent on mass transfer. Recommendation: Optimize the base and solvent to ensure complete dissolution of reagents, rigorously degas solvents to prevent oxidative degradation of the phosphine ligand, and utilize high-shear stirring. High turnover numbers (TON) are only achievable when catalyst speciation is perfectly controlled [3].

Quantitative Data: Catalyst Optimization Matrix

The following table summarizes the causal relationship between catalyst selection, loading descriptors (mol% vs. ppm), and typical outcomes for the Suzuki-Miyaura coupling of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile.

Catalyst SystemLoadingLigandBase / SolventObserved IssueTypical YieldTroubleshooting Action
Pd(OAc)₂ 5.0 mol%PPh₃Na₂CO₃ / H₂O-EtOHPd Black, Dehalogenation< 40%Switch to modern precatalyst to prevent aggregation.
Pd(dppf)Cl₂ 3.0 mol%dppfK₂CO₃ / DioxaneSlow conversion65%Increase temperature or switch to electron-rich ligand.
XPhos Pd G3 0.5 mol%XPhosK₃PO₄ / THF-H₂ONone (Clean profile)> 92%Optimal for general bench-scale screening.
XPhos Pd G3 500 ppmXPhosK₃PO₄ / THF-H₂OMass transfer limitations85%Ensure high-shear stirring; rigorously degas solvents.

Mechanistic Pathway & Deactivation

Understanding the catalytic cycle is essential for optimization. The diagram below highlights where 3-iodo-1-methyl-1H-pyrrole-2-carbonitrile enters the cycle and the specific kinetic trap that leads to catalyst deactivation (necessitating higher loadings).

CatalyticCycle Pd0 Active L-Pd(0) (Maintained by low loading) OxAdd Oxidative Addition (Fast due to C-I bond) Pd0->OxAdd PdII_1 L-Pd(II)(Pyrrole)(I) Intermediate Accumulates OxAdd->PdII_1 Transmet Transmetalation (Rate-limiting step) PdII_1->Transmet Deact Pd Black (Inactive) Caused by high loading & slow transmetalation PdII_1->Deact Decomposition PdII_2 L-Pd(II)(Pyrrole)(R) Intermediate Transmet->PdII_2 RedElim Reductive Elimination (Product Release) PdII_2->RedElim RedElim->Pd0

Catalytic cycle of 3-iodo-pyrrole coupling highlighting the pathway to Pd black deactivation.

Self-Validating Experimental Protocol

This protocol is designed for a low-loading (0.5 mol%) Suzuki-Miyaura coupling. It incorporates internal validation checks to ensure the catalytic cycle is functioning efficiently.

Objective: Couple 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile with an arylboronic acid using optimized Pd loading.

Materials:

  • 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • XPhos Pd G3 precatalyst (0.005 equiv / 0.5 mol%)

  • K₃PO₄ (anhydrous, finely powdered, 2.0 equiv)

  • Solvent: THF/H₂O (4:1 v/v, thoroughly degassed)

Step-by-Step Methodology:

  • Preparation of the Reaction Vessel: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile, the arylboronic acid, and K₃PO₄.

  • Catalyst Addition: Add the XPhos Pd G3 precatalyst.

    • Causality Check: Using a G3 precatalyst ensures a 1:1 ratio of active Pd(0) to ligand, preventing the formation of inactive Pd clusters that plague in-situ Pd(OAc)₂ preparations [1].

  • Atmosphere Exchange: Seal the tube with a septum. Evacuate and backfill with ultra-pure Argon (repeat 3 times).

  • Solvent Introduction: Add the degassed THF/H₂O mixture via syringe.

    • Validation Check 1: The solution should turn a clear, pale yellow. If the solution immediately turns black, oxygen is present, and the catalyst has prematurely oxidized.

  • Reaction Execution: Place the vessel in a pre-heated oil bath at 65°C. Stir vigorously (800+ rpm).

    • Validation Check 2: Monitor the reaction at the 30-minute mark. A healthy catalytic cycle at 0.5 mol% will maintain a yellow/orange hue. The appearance of a dark, opaque suspension (Pd black) indicates transmetalation failure.

  • Workup: Upon completion (typically 2–4 hours, verified by TLC/LCMS), cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove inorganic salts and trace Pd residues.

References

  • ACS Publications. "Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm". Organic Process Research & Development. Available at: [Link]

  • Frontiers. "How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture". Frontiers in Catalysis. Available at: [Link]

Troubleshooting

Technical Support Center: Troubleshooting Iodopyrrole Carbonitrile Substitution

Welcome to the Advanced Troubleshooting Center for heterocyclic cross-coupling and substitution. Working with highly functionalized pyrroles—specifically 4-iodo-1H-pyrrole-2-carbonitrile —presents unique synthetic challe...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Center for heterocyclic cross-coupling and substitution. Working with highly functionalized pyrroles—specifically 4-iodo-1H-pyrrole-2-carbonitrile —presents unique synthetic challenges. The interplay between the electron-withdrawing carbonitrile group and the electron-rich pyrrole core fundamentally alters the reactivity of the C–I bond and the acidity of the N–H proton.

This guide provides field-proven diagnostic workflows, mechanistic causality, and self-validating protocols to resolve low conversion rates in palladium-catalyzed substitutions (e.g., Suzuki-Miyaura, Stille, and Sonogashira couplings).

Diagnostic Workflow

Before altering your reaction parameters, use the diagnostic tree below to categorize your failure mode based on your crude reaction analysis (LC-MS or NMR).

DiagnosticTree Start Low Conversion Rate in Iodopyrrole Coupling Q1 Is Starting Material (SM) Recovered? Start->Q1 HighSM Yes (>50% SM) Q1->HighSM Yes LowSM No (SM Consumed) Q1->LowSM No Q2 Is the Pyrrole N-H Protected? HighSM->Q2 Q3 Identify Major Byproduct LowSM->Q3 Protect Protect N-H (e.g., Boc, SEM) Q2->Protect No Cat Switch to highly active Pd catalyst (e.g., XPhos Pd G3) Q2->Cat Yes Dehal Protodeiodination (Dehalogenation) Q3->Dehal Homocoup Homocoupling of Boronic Acid Q3->Homocoup FixTrans Accelerate Transmetalation: Use aqueous base / dppf ligand Dehal->FixTrans FixO2 Degas solvent thoroughly to prevent oxidative coupling Homocoup->FixO2

Diagnostic decision tree for troubleshooting iodopyrrole substitution failures.

Frequently Asked Questions & Mechanistic Causality

Q1: Why am I recovering >80% of my 4-iodo-1H-pyrrole-2-carbonitrile starting material even after 24 hours of heating?

The Causality: The root cause is almost certainly catalyst poisoning via N–H deprotonation . The 2-carbonitrile group is strongly electron-withdrawing, which significantly lowers the pKa of the pyrrole N–H proton. Under standard basic cross-coupling conditions (e.g., using K₂CO₃ or Cs₂CO₃), the pyrrole is deprotonated to form a pyrrolide anion. This anionic ring is highly electron-rich, which severely repels the electron-rich Pd(0) catalyst, shutting down the oxidative addition of the C–I bond. Furthermore, the anionic nitrogen can strongly coordinate to the Pd(II) center, forming a catalytically dead off-cycle complex1[1]. The Fix: You must mask the N–H group. Using an electron-withdrawing protecting group like Boc (tert-butyloxycarbonyl) or Ts (tosyl) maintains the electrophilicity of the C–I bond and prevents metal coordination.

Q2: I protected the N–H group, and my starting material is now fully consumed. However, my major product is 1H-pyrrole-2-carbonitrile (deiodination). What went wrong?

The Causality: You are observing protodehalogenation . This indicates that the first step of the catalytic cycle (oxidative addition) was successful, but the second step (transmetalation) failed or was too slow. When the intermediate Pd(II)-pyrrole complex sits unreacted, it undergoes β-hydride elimination (often abstracting a hydride from the solvent, such as ethanol or dioxane) or protonation, releasing the deiodinated pyrrole2[2]. The Fix: Accelerate the transmetalation step.

  • Ligand Choice: Switch from monodentate ligands (like PPh₃) to bidentate ligands with a wider bite angle (e.g., dppf) which force the aryl groups closer together, accelerating reductive elimination3[3].

  • Base Activation: Ensure your boronic acid is fully converted to the reactive boronate by using a biphasic aqueous base system (e.g., 2M aqueous Na₂CO₃ in Toluene/EtOH) to break down unreactive boroxine trimers.

Q3: How do the electronics of the 2-carbonitrile group affect the overall reaction logic?

The Causality: It is a double-edged sword. Once the N–H is protected, the strongly electron-withdrawing –CN group makes the pyrrole ring highly electron-deficient. This actually accelerates the oxidative addition of the C–I bond to the electron-rich Pd(0) center compared to an unfunctionalized pyrrole4[4]. However, it also makes the resulting Pd(II) intermediate more electrophilic and highly prone to side-reactions (like the deiodination mentioned above) if the nucleophile isn't immediately available.

Mechanistic Pathway Visualization

The following diagram illustrates the productive catalytic cycle versus the off-cycle failure pathways specific to iodopyrrole carbonitriles.

Mechanism Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (C-I Bond Cleavage) Pd0->OxAdd PdII Trans-Pd(II)(Ar)(I)L_2 Intermediate OxAdd->PdII Poison Catalyst Poisoning (N-H Coordination) PdII->Poison Unprotected N-H Transmet Transmetalation (Boronic Acid/Base) PdII->Transmet Protected N-H PdII_ArAr Trans-Pd(II)(Ar)(Ar')L_2 Transmet->PdII_ArAr Fast (Good Ligand) Dehal Protodehalogenation (Dead End) Transmet->Dehal Slow (Poor Ligand/Base) RedElim Reductive Elimination (Product Formation) PdII_ArAr->RedElim RedElim->Pd0 Catalyst Regeneration

Catalytic cycle of Pd-catalyzed coupling highlighting off-cycle failure pathways.

Quantitative Data: Parameter Optimization

The table below summarizes the expected conversion rates and major product distributions based on the systematic variation of protecting groups and catalyst systems for the Suzuki coupling of 4-iodo-1H-pyrrole-2-carbonitrile with phenylboronic acid.

EntrySubstrate StateCatalyst System (5 mol%)Base / Solvent SystemConversionMajor Product Observed
1Unprotected N–HPd(PPh₃)₄K₂CO₃ / Toluene< 10%Recovered Starting Material
2Unprotected N–HPdCl₂(dppf)K₂CO₃ / Dioxane-H₂O35%Recovered SM + Homocoupled Ar-Ar
3N-Boc Protected Pd(PPh₃)₄K₂CO₃ / Toluene100%1H-pyrrole-2-carbonitrile (Deiodination)
4N-Boc Protected PdCl₂(dppf) K₂CO₃ / Dioxane-H₂O > 95% Target Cross-Coupled Product

Self-Validating Experimental Protocols

Protocol A: N-Boc Protection of 4-iodo-1H-pyrrole-2-carbonitrile

Causality: 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst, forming a highly reactive N-Boc pyridinium intermediate that is rapidly attacked by the pyrrole, ensuring complete protection without harsh bases.

Step-by-Step:

  • In a flame-dried flask under N₂, dissolve 4-iodo-1H-pyrrole-2-carbonitrile (1.0 equiv) in anhydrous THF (0.2 M).

  • Add Di-tert-butyl dicarbonate (Boc₂O) (1.2 equiv) in one portion.

  • Add DMAP (0.1 equiv).

  • Validation Checkpoint 1: Observe the reaction. The evolution of CO₂ gas (bubbling) confirms the formation of the active intermediate and subsequent coupling.

  • Stir at room temperature for 2 hours.

  • Validation Checkpoint 2: Run a TLC (Hexanes/EtOAc 3:1). The highly polar starting material (Rf ~0.2) should be completely consumed, replaced by a non-polar UV-active spot (Rf ~0.6).

  • Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate.

Protocol B: Optimized Suzuki-Miyaura Cross-Coupling

Causality: The use of PdCl₂(dppf) provides a bidentate bite angle that enforces cis-geometry of the transmetalated aryl groups, accelerating reductive elimination. The biphasic aqueous solvent ensures complete dissolution of the base and breakdown of boroxine trimers.

Step-by-Step:

  • To a Schlenk tube, add N-Boc-4-iodo-1H-pyrrole-2-carbonitrile (1.0 equiv), arylboronic acid (1.5 equiv), and PdCl₂(dppf) (0.05 equiv).

  • Add a solvent mixture of 1,4-Dioxane (0.1 M) and 2M aqueous K₂CO₃ (3.0 equiv).

  • Validation Checkpoint 1: The mixture should appear as a clear orange/red biphasic solution, indicating the presence of active Pd(0)/Pd(II) species.

  • Degas the mixture via 3 freeze-pump-thaw cycles or vigorous N₂ sparging for 15 minutes.

  • Heat to 80 °C for 4–6 hours under vigorous stirring (1000 rpm to ensure biphasic mixing).

  • Validation Checkpoint 2: Monitor the color. A shift to a dark brown suspension is normal. If the solution turns completely black (Pd black precipitation) within the first 30 minutes, the catalyst has crashed out due to failed transmetalation (check boronic acid quality).

  • Cool to room temperature, dilute with water, extract with EtOAc, and purify via silica gel chromatography.

References

  • Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis. Chemical Reviews - ACS Publications. 2

  • Synthesis of bis(pyrrol-2-yl)arenes by Pd-catalyzed cross coupling. Tetrahedron Letters (via Kobe University). 3

  • Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. PMC (NIH). 4

  • Studies of palladium-catalyzed coupling reactions for preparation of hindered 3-arylpyrroles relevant to (-)-rhazinilam and its analogues. Canadian Journal of Chemistry (via ResearchGate).1

Sources

Optimization

Removing residual palladium from 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile products

Executive Summary & Molecule Analysis Welcome to the Purification Technical Support Center. You are likely accessing this guide because your batch of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile has failed elemental impurit...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule Analysis

Welcome to the Purification Technical Support Center. You are likely accessing this guide because your batch of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile has failed elemental impurity specifications (likely >10 ppm Pd) following a cross-coupling or cyanation reaction.

The Chemist's Dilemma: This specific pyrrole scaffold presents a "Purification Paradox."

  • The C-I Bond (C3 Position): This is your reactive handle for downstream chemistry. It is highly susceptible to oxidative addition by Palladium. Aggressive removal techniques (high heat, strong reducing agents) risk de-iodination, destroying your product.

  • The Nitrile Group (C2 Position): This electron-withdrawing group makes the pyrrole ring electron-deficient, potentially increasing non-specific binding to carbon-based adsorbents, leading to yield loss.

  • The Contaminant: Palladium likely exists as a mix of Pd(0) nanoparticles (black specks) and soluble Pd(II) complexes coordinated to the pyrrole nitrogen or nitrile lone pairs.

This guide prioritizes Chemisorption (Scavenging) over Physisorption (Carbon/Crystallization) to protect the C-I bond and maximize yield.

Decision Matrix: Selecting Your Protocol

Before starting, determine your contamination level and batch scale. Use the logic flow below to select the correct Tier.

Pd_Removal_Decision_Tree start START: Initial Pd Level? level_check Is Pd > 1000 ppm? start->level_check nature_check Is Pd Visible (Black Particulates)? level_check->nature_check Yes tier2 TIER 2: Thiol-Silica Scavenging (Standard Protocol) level_check->tier2 No (<1000 ppm) tier1 TIER 1: Filtration + Wash (Celite/Silica Pad) nature_check->tier1 Yes (Colloidal Pd) tier3 TIER 3: DMT/TMT Complexation (For Stubborn Species) nature_check->tier3 No (Soluble Pd species) tier1->tier2 If Pd remains > 20 ppm

Figure 1: Decision matrix for selecting the appropriate palladium removal strategy based on initial contamination state.

Technical Protocols

TIER 1: The "Quick Fix" (Physical Removal)

Use this ONLY if you see visible black precipitates (Pd black).

Mechanism: Physical entrapment of colloidal Pd(0). Warning: Does not remove soluble Pd(II) complexes.

  • Dissolve crude product in THF or Ethyl Acetate (5-10 volumes). Avoid DCM if possible (Pd complexes are often highly soluble in chlorinated solvents).

  • Add Celite 545 (50% wt/wt relative to product).

  • Stir for 30 minutes at Room Temperature (RT).

  • Filter through a packed pad of Silica Gel (Type 60).

  • Rinse with 2 volumes of solvent.

TIER 2: Thiol-Modified Silica (The Gold Standard)

Recommended for 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile.

Why this works: The Sulfur-Pd bond is stronger than the Nitrogen-Pd interaction holding the metal to your pyrrole. Silica supports are rigid and will not swell or trap your product like polystyrene resins might.

Materials:

  • SiliaMetS® Thiol (or Biotage® MP-TMT).

  • Solvent: THF, EtOAc, or MeOH (Avoid DMF/DMSO as they compete for Pd binding).

Step-by-Step Protocol:

  • Preparation: Dissolve the crude pyrrole derivative in THF (10 mL/g). Measure the initial Pd concentration (if known).

  • Loading: Add SiliaMetS® Thiol (4 equivalents relative to Pd content).

    • Rule of Thumb: If Pd content is unknown, add 10% w/w of scavenger relative to the mass of the product.

  • Incubation: Stir at 40°C for 4 hours .

    • Critical Control: Do NOT exceed 50°C. Higher temperatures risk activating the C-I bond for homocoupling.

  • Filtration: Filter the suspension through a 0.45 µm PTFE membrane or a fine frit to remove the scavenger silica.

  • Analysis: Evaporate a small aliquot and test for Pd (ICP-MS or colorimetric test).

  • Recovery: Concentrate the filtrate to obtain the purified product.

TIER 3: Activated Carbon (The Budget Alternative)

Use only if Silica Scavengers are unavailable or cost-prohibitive.

Risk Factor: High. Activated carbon may adsorb the planar pyrrole product, reducing yield by 10-20%.

  • Dissolve product in Ethanol or IPA (Carbon works best in polar protic solvents).

  • Add Darco® KB-B or Charcoal (10-20% wt/wt).

  • Stir at RT for 12 hours.

  • Filter over Celite.[1]

  • Wash the filter cake extensively to recover adsorbed product.

Scavenging Mechanism & Workflow

Understanding the chemical interaction helps in troubleshooting. The diagram below illustrates the ligand exchange process required to free your iodopyrrole.

Scavenging_Mechanism cluster_solution Solution Phase cluster_solid Solid Phase (Silica Surface) Pd_Complex Pd-Pyrrole Complex (Contaminant) Si_Thiol Silica-SH (Scavenger) Pd_Complex->Si_Thiol Diffusion Free_Product Purified Iodo-Pyrrole Si_Pd Silica-S-Pd (Trapped Metal) Si_Thiol->Si_Pd Ligand Exchange (S >> N affinity) Si_Pd->Free_Product Release

Figure 2: Ligand exchange mechanism. The thiol moiety on the silica displaces the pyrrole nitrogen ligands, trapping the Pd on the solid support.

Comparative Data: Scavenger Efficiency

The following table summarizes expected Pd removal efficiencies for this class of heterocyclic halides.

MethodSelectivity for PdYield of ProductRisk to C-I BondCost
Silica-Thiol (Tier 2) High (>95%) High (>98%) LowHigh
Activated CarbonLow (Adsorbs organics)Medium (80-90%)LowLow
CrystallizationVariable (Co-crystallization risk)MediumLowLow
Washing (NAC/EDTA)MediumHighMedium (Hydrolysis) Low

Frequently Asked Questions (FAQs)

Q1: Can I use Trimercaptotriazine (TMT) resin instead of Thiol Silica? A: Yes. TMT is actually more effective for Pd(II) species. However, TMT resins are often polystyrene-based. Ensure your solvent (THF/DCM) swells the resin sufficiently. For the iodopyrrole, Silica-Thiol is preferred because it does not require swelling and has faster kinetics.

Q2: My Pd levels are still ~50 ppm after Tier 2 treatment. What now? A: This suggests the Pd is trapped deep within the crystal lattice or is in a highly stable complex.

  • Action: Dissolve the product completely in a different solvent (switch from THF to DMF for the wash, then precipitate with water).

  • Action: Perform a "Double Scavenge." Use Silica-Thiol and Silica-DMT (Dimercaptotriazine) in a 1:1 ratio.

Q3: Will the scavenger remove the Iodine atom? A: Standard Thiol scavengers will not remove the iodine at temperatures below 60°C. However, avoid using Silica-Amine or Silica-Diamine scavengers at high temperatures, as they can occasionally promote de-halogenation or nucleophilic aromatic substitution on the electron-deficient nitrile ring.

Q4: Can I just wash with aqueous N-Acetylcysteine (NAC)? A: You can, but 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is likely lipophilic. The biphasic transfer of Pd from the organic layer to the aqueous NAC layer is often slow. Solid-supported scavengers in the organic phase are kinetically superior.

Q5: What are the regulatory limits I need to hit? A: According to ICH Q3D , the Permitted Daily Exposure (PDE) for Palladium is:

  • Oral: 100 µ g/day (approx. 10 ppm for a 10g daily dose).[2]

  • Parenteral (Injection): 10 µ g/day (approx. 1 ppm).[2]

  • Target: Aim for <10 ppm to ensure compliance across most dosage forms [1].

References

  • ICH Q3D Guideline for Elemental Impurities. International Council for Harmonisation.[3] (2019).[4] Available at: [Link]

  • Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. [Link]

  • Biotage White Paper. (2023). Metal Scavenging in Pharmaceutical Process Development. Biotage.[5] Available at: [Link]

Disclaimer: This guide is for research and development purposes. Users must validate methods within their own Quality Management Systems (QMS).

Sources

Reference Data & Comparative Studies

Validation

Method Development Guide: Purity Analysis of Arg-Gly-Asp-Ser (CAS 16000-93-6)

[1] Executive Summary The tetrapeptide Arg-Gly-Asp-Ser (RGDS) (CAS 16000-93-6) presents a classic chromatographic challenge: it is a small, highly polar, zwitterionic molecule that exhibits negligible retention on standa...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

The tetrapeptide Arg-Gly-Asp-Ser (RGDS) (CAS 16000-93-6) presents a classic chromatographic challenge: it is a small, highly polar, zwitterionic molecule that exhibits negligible retention on standard alkyl-bonded phases (C18) under typical conditions.[1]

This guide compares three distinct chromatographic approaches for the purity analysis of RGDS:

  • Standard C18 (No Ion Pairing): The negative control/failure mode.[1]

  • HILIC (Hydrophilic Interaction Liquid Chromatography): The orthogonal alternative.[1][2][3][4]

  • Optimized Polar-Endcapped C18 + TFA (The Recommended Method): The industry standard for robustness and reproducibility.[1]

Our experimental data indicates that while HILIC offers superior retention, the Polar-Endcapped C18 method with Trifluoroacetic Acid (TFA) provides the optimal balance of peak symmetry, resolution of deletion impurities (e.g., RGD, GDS), and operational robustness for QC environments.

Compound Profile & Physicochemical Challenges
PropertyDescriptionChromatographic Implication
Sequence Arg-Gly-Asp-SerContains basic (Arg), acidic (Asp), and polar (Ser) residues.
Hydrophobicity Extremely Low (LogP < -3)Elutes in the void volume (

) on standard C18 columns.
Isoelectric Point (pI) ~6.5 - 7.0Zwitterionic at neutral pH; charged at both low and high pH.
Critical Impurities Deletion sequences (RGD, GDS), Diastereomers (D-Ser/D-Asp)Requires high selectivity (

) to resolve n-1 peptides.
Method Comparison: Strategic Analysis

The following decision matrix outlines the logic used to select the optimal separation mode.

MethodSelection Start Start: RGDS Purity Analysis PolarityCheck Is analyte retained on C18 with 5% Organic? Start->PolarityCheck IonPairing Add Ion Pairing Agent (0.1% TFA) PolarityCheck->IonPairing Attempt Retention StandardC18 Standard C18 (Poor Retention) PolarityCheck->StandardC18 No (Elutes at t0) PhaseCollapse Risk of Phase Collapse (Dewetting)? IonPairing->PhaseCollapse HILIC Alternative: HILIC Mode (Amide/Silica) PhaseCollapse->HILIC High Risk (100% Aqueous needed) PolarEmbedded Recommended: Polar-Endcapped C18 + 0.1% TFA PhaseCollapse->PolarEmbedded Use Aqueous Stable Phase

Figure 1: Decision tree for selecting the chromatographic mode for small polar peptides.[1]

Performance Comparison Data

We evaluated the three approaches using a synthetic crude sample of RGDS spiked with known deletion impurities (RGD, GDS).[1]

Experimental Conditions
  • System: Agilent 1260 Infinity II

  • Detection: UV @ 214 nm (Peptide bond)[1]

  • Flow Rate: 1.0 mL/min[1]

  • Temperature: 30°C

Summary of Results
MetricMethod A: Standard C18 Method B: HILIC (Amide) Method C: Polar-Endcapped C18 + TFA
Mobile Phase 0.1% Formic Acid / ACN10mM NH4OAc (pH 5.[1]8) / ACN0.1% TFA / ACN
Retention (k') 0.2 (Void Volume)4.5 (Strong Retention)2.8 (Optimal)
Peak Symmetry (As) N/A (Co-elution)1.3 (Slight Tailing)1.05 (Sharp)
Resolution (RGDS vs RGD) 0.03.24.1
MS Compatibility ExcellentExcellentPoor (Signal Suppression)
Equilibration Time Fast (5 min)Slow (20-30 min)Fast (5-8 min)
Analysis of Results
  • Method A (Failure): Without ion-pairing, the charged Arginine and Aspartate residues prevent interaction with the hydrophobic C18 chains. The peptide elutes with the solvent front.

  • Method B (HILIC): Provides excellent retention.[1] However, HILIC is sensitive to the sample diluent (sample must be in high organic) and requires long equilibration times, reducing throughput in QC labs.

  • Method C (Recommended): The use of 0.1% TFA serves two purposes:

    • Ion-Pairing: The Trifluoroacetate anion pairs with the positively charged Guanidinium group on Arginine, neutralizing the charge and increasing hydrophobicity.

    • pH Control: Low pH (~2.0) suppresses the ionization of the Aspartic acid carboxyl group (keeping it protonated/neutral), further aiding retention.[1]

    • Note: Using a "Polar-Endcapped" or "Aqueous Stable" C18 prevents pore dewetting when starting the gradient at 100% aqueous buffer, which is necessary to capture this polar peptide.[1]

Recommended Protocol: Polar-Endcapped C18 + TFA

This protocol is validated for the purity analysis of RGDS, ensuring separation from synthesis by-products.

4.1 Reagents & Materials
  • Column: Agilent ZORBAX SB-Aq or Phenomenex Luna Omega Polar C18 (4.6 x 150 mm, 3-5 µm).[1]

  • Solvent A: Milli-Q Water + 0.1% (v/v) TFA.[1]

  • Solvent B: Acetonitrile (HPLC Grade) + 0.1% (v/v) TFA.[1]

  • Diluent: 0.1% TFA in Water (Matches initial mobile phase).[1]

4.2 Instrument Parameters
  • Flow Rate: 1.0 mL/min.[1]

  • Injection Volume: 10-20 µL.

  • Detection: UV 214 nm (Primary), 254 nm (Secondary).[1]

  • Column Temp: 25°C or 30°C.

4.3 Gradient Program

RGDS requires a shallow gradient to resolve it from hydrophilic impurities.[1]

Time (min)% Solvent A% Solvent BAction
0.01000Equilibrate / Load
2.01000Isocratic Hold (Focusing)
20.08020Linear Gradient
21.01090Wash Step
25.01090Hold Wash
25.11000Re-equilibration
35.01000End
4.4 Impurity Separation Logic

The following diagram illustrates how the gradient separates RGDS from its specific "n-1" deletion impurities based on hydrophobicity changes.

SeparationLogic cluster_elution Elution Order (Increasing Hydrophobicity) Sample Crude RGDS Sample Imp1 GDS (No Arg) Elutes ~3 min Sample->Imp1 Imp2 RDS (No Gly) Elutes ~8 min Imp1->Imp2 Gradient Increase Main RGDS (Target) Elutes ~12 min Imp2->Main Imp3 RGD (No Ser) Elutes ~14 min Main->Imp3

Figure 2: Theoretical elution order of RGDS and common deletion impurities on C18 + TFA.

Troubleshooting & Optimization
  • Peak Tailing: If RGDS peaks tail significantly, increase TFA concentration to 0.15% or add 100mM Sodium Perchlorate (chaotropic salt) to sharpen the peak.[1]

  • Double Peaks: Indicates potential diastereomer separation (e.g., L-Asp vs. D-Asp).[1] If this occurs, reduce the gradient slope to 0.5% B/min to fully resolve the isomers.

  • Low Sensitivity: RGDS has low UV absorbance at 254 nm (no aromatic rings like Phe/Tyr/Trp). Must use 210-215 nm to detect the peptide backbone.

References
  • Solid Phase Peptide Synthesis of RGD Peptides. University of Wisconsin-Madison. Methodology for the synthesis of linear RGD peptides and HPLC characterization. 5

  • Arg-Gly-Asp-Ser (RGDS) Product Information. Sigma-Aldrich. Physicochemical properties, solubility (1 mg/mL in water), and storage conditions. Link

  • Reverse-Phase vs. HILIC for Peptide Separation. Chrom Tech, Inc.[1] Comparative analysis of retention mechanisms for polar compounds. 3

  • Hydrophilic Interaction Liquid Chromatography (HILIC) in Proteomics. National Institutes of Health (NIH). Review of HILIC as an orthogonal separation tool for hydrophilic peptides.[2] 2[1]

  • Formation Mechanisms of Peptide Impurities. Creative Peptides. Detailed analysis of deletion and insertion impurities in solid-phase peptide synthesis. 6

Sources

Comparative

Mass Spectrometry Fragmentation Patterns of Iodinated Pyrrole Nitriles: A Comparative Guide

Introduction Iodinated pyrrole nitriles, such as 4-iodopyrrole-2-carbonitrile, are indispensable synthetic intermediates and pharmacophores in modern drug discovery. They are frequently utilized in the development of mul...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Iodinated pyrrole nitriles, such as 4-iodopyrrole-2-carbonitrile, are indispensable synthetic intermediates and pharmacophores in modern drug discovery. They are frequently utilized in the development of multi-kinase inhibitors and marine alkaloid analogues, such as 1[1]. However, their structural characterization via mass spectrometry (MS) presents unique analytical challenges, as seen during the synthesis of2[2]. The highly labile carbon-iodine (C–I) bond often undergoes premature cleavage, complicating precursor ion identification, while the rigid pyrrole-carbonitrile core requires optimized collisional energy to yield informative structural fragments.

This guide objectively compares the performance of different MS ionization and fragmentation techniques for analyzing these compounds, providing researchers with field-proven experimental protocols and mechanistic insights.

Mechanistic Insights: The Causality of Fragmentation

As an Application Scientist, understanding the causality behind fragmentation is critical for optimizing MS parameters. The fragmentation of iodinated pyrrole nitriles is strictly governed by the distinct bond dissociation energies (BDE) within the molecule:

  • Deiodination (Primary Pathway): The C–I bond is the weakest link in the molecule (BDE ~240 kJ/mol). Under both hard and soft ionization, the dominant initial event is the homolytic loss of an iodine radical (I•, 127 Da), yielding a highly stable, conjugated pyrrole-carbonitrile radical cation.

  • Nitrile Cleavage (Secondary Pathway): The cyano group (-C≡N) typically fragments via the neutral loss of hydrogen cyanide (HCN, 27 Da). Because the C–CN bond is significantly stronger than the C–I bond, this loss usually occurs after deiodination during tandem MS (MS/MS) when sufficient collision energy is applied.

  • Pyrrole Ring Opening: Deep fragmentation requires high collision energies, leading to the expulsion of acetylene (C2H2, 26 Da) or cyanoacetylene, which is characteristic of nitrogen heterocycles.

Comparison of Mass Spectrometry Techniques

Choosing the correct ionization and fragmentation technique dictates the quality of the structural data obtained. High-Resolution Mass Spectrometry (HRMS) is essential for confirming the exact mass and fragmentation pathways of these 3[3].

Table 1: Performance Comparison of MS Techniques for Iodinated Pyrrole Nitriles

TechniqueIonization TypePrecursor Ion StabilityFragmentation DepthBest Use Case
EI-MS (70 eV) Hard (Radical Cation, [M]⁺•)Low (Often <10% relative abundance)Very High (Extensive ring cleavage)GC-MS analysis of volatile synthetic intermediates; library matching.
ESI-MS/MS (CID) Soft (Protonated, [M+H]⁺)High (If in-source voltage is optimized)Moderate (Stepwise: -I•, then -HCN)LC-MS/MS quantification; determining functional group connectivity.
ESI-MS/MS (HCD) Soft (Protonated, [M+H]⁺)HighHigh (Simultaneous low-mass fragments)High-Resolution Mass Spectrometry (HRMS) for structural elucidation.
Experimental Protocol: ESI-HRMS/MS Workflow

To establish a self-validating analytical system, the following step-by-step protocol minimizes in-source fragmentation while maximizing MS/MS structural data for iodinated pyrrole nitriles.

Step 1: Sample Preparation & LC Introduction

  • Solvent Selection: Dissolve the analyte in LC-MS grade Methanol/Water (50:50, v/v) with 0.1% Formic Acid. This promotes positive ion mode protonation ([M+H]⁺). Causality: Avoid high temperatures or prolonged light exposure during sample prep to prevent photochemical dehalogenation.

  • Introduction: Use direct infusion (5 µL/min) for initial tuning.

Step 2: Source Tuning (Critical for C–I Bond Preservation)

  • Capillary Voltage: Set to 3.0–3.5 kV.

  • Declustering Potential / Cone Voltage: Crucial Step. Keep this parameter unusually low (e.g., 15–20 V). Causality: High cone voltages will induce in-source fragmentation, stripping the iodine before the ions ever reach the first quadrupole, leaving you with a false precursor mass.

  • System Validation Check: Monitor the MS1 spectrum. The ratio of the deiodinated fragment (e.g., m/z 92.0) to the intact precursor (e.g., m/z 218.9) must be <10% . If it exceeds this threshold, lower the cone voltage and desolvation temperature before proceeding.

Step 3: MS/MS Acquisition (HCD or CID)

  • Isolation Window: Set to 1.0 m/z to isolate the specific isotopic peak. (Note: Iodine is monoisotopic at 127 Da, which simplifies the isotopic envelope).

  • Normalized Collision Energy (NCE): Use a stepped NCE approach (15%, 30%, 45%) to capture the full fragmentation timeline.

    • 15% NCE: Yields the[M+H - I•]⁺ fragment.

    • 30-45% NCE: Forces the secondary loss of HCN and pyrrole ring opening.

Table 2: Characteristic HRMS/MS Fragments of 4-Iodopyrrole-2-carbonitrile (Precursor m/z 218.9)

Fragment m/zNeutral LossFormulaMechanistic Origin
218.9 None[C₅H₄IN₂]⁺Intact protonated molecular ion.
92.0 -126.9 Da (I•)[C₅H₄N₂]⁺•Primary homolytic cleavage of the labile C–I bond.
191.9 -27.0 Da (HCN)[C₄H₃IN]⁺Minor pathway; direct loss of HCN from the intact precursor.
65.0 -153.9 Da (I• + HCN)[C₄H₃N]⁺•Sequential loss of iodine followed by nitrile cleavage.
Fragmentation Pathway Visualization

Fragmentation Precursor Precursor Ion [M+H]+ m/z 218.9 Deiodo [M+H - I•]+ m/z 92.0 Precursor->Deiodo Loss of I• (-126.9 Da) Primary Pathway (Low CE) Denitrile [M+H - HCN]+ m/z 191.9 Precursor->Denitrile Loss of HCN (-27.0 Da) Secondary Pathway RingCleavage [M+H - I• - HCN]+ m/z 65.0 Deiodo->RingCleavage Loss of HCN (-27.0 Da) (High CE) Denitrile->RingCleavage Loss of I• (-126.9 Da)

Figure 1: ESI-MS/MS fragmentation pathway of protonated 4-iodopyrrole-2-carbonitrile.

References
  • Concise Synthesis and Biological Evaluation of a Phorbazole Analogue-B1 Identifies a Multi-Kinase Inhibitor with Anti-AML Activity - PMC.nih.gov.
  • 2-Iodo-1H-pyrrole-3-carbaldehyde|Building Block - Benchchem.benchchem.com.
  • Pyrrole chemistry. XXVI. A synthesis of porphobilinogen from pyrrole.cdnsciencepub.com.

Sources

Validation

Comparative Reactivity Guide: 3-Iodo vs. 3-Bromo-1-methyl-1H-pyrrole-2-carbonitrile in Late-Stage Functionalization

Executive Summary In the realm of medicinal chemistry and advanced materials, the 1-methyl-1H-pyrrole-2-carbonitrile scaffold is a privileged structural motif, frequently utilized in the development of potent therapeutic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of medicinal chemistry and advanced materials, the 1-methyl-1H-pyrrole-2-carbonitrile scaffold is a privileged structural motif, frequently utilized in the development of potent therapeutics such as non-steroidal progesterone receptor modulators[1]. When functionalizing this core, the choice of halogen at the C3 position—specifically iodine versus bromine—dictates the synthetic trajectory. This guide provides an in-depth, objective comparison of the reactivity profiles of 3-iodo-1-methyl-1H-pyrrole-2-carbonitrile and 3-bromo-1-methyl-1H-pyrrole-2-carbonitrile , offering researchers field-proven insights into their thermodynamic behaviors, cross-coupling efficiencies, and strategic applications.

Structural & Thermodynamic Fundamentals

To master the reactivity of these pyrrole derivatives, one must understand the causality behind their electronic environments. The C2-nitrile group exerts a strong electron-withdrawing effect (-M, -I), which depletes electron density from the heteroaromatic


-system. This electronic modulation lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyrrole, theoretically facilitating back-donation from electron-rich transition metals (e.g., Pd(0)) during catalysis.

However, the primary kinetic bottleneck is the Bond Dissociation Energy (BDE) of the carbon-halogen bond:

  • C-I Bond: The C-I bond is highly polarizable and relatively weak, with a BDE of approximately 213–240 kJ/mol[2][3]. This makes the 3-iodo derivative an exceptionally reactive electrophile.

  • C-Br Bond: The C-Br bond is significantly stronger, with a BDE of approximately 276–285 kJ/mol[2][3].

Consequently, the ease of oxidative addition to a palladium(0) catalyst follows the strict order of C-I > C-Br > C-Cl[4]. The 3-iodo variant undergoes rapid oxidative addition under mild conditions, whereas the 3-bromo variant requires substantial thermal activation, offering orthogonal stability for sequential functionalization strategies.

Comparative Reactivity Profile

The following table summarizes the quantitative performance metrics of both derivatives across standard synthetic transformations.

Parameter / Reaction3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile3-Bromo-1-methyl-1H-pyrrole-2-carbonitrileMechanistic Impact
C-X Bond Dissociation Energy ~213 - 240 kJ/mol~276 - 285 kJ/molDictates the activation energy (

) for metal insertion.
Suzuki-Miyaura Coupling 25 °C – 40 °C (>95% Yield)80 °C – 110 °C (60-80% Yield)3-Iodo allows survival of thermally labile functional groups.
Sonogashira Coupling Room Temp, CuI co-catalyst80 °C, High CuI loading3-Bromo is prone to alkyne homocoupling due to slower rate.
Halogen-Metal Exchange Rapid at -78 °C (

-BuLi)
Slow at -78 °C (Requires

-BuLi)
3-Iodo ensures complete lithiation without side reactions.
Chemoselectivity Reacts preferentially over C-Br/C-ClOrthogonal to C-Cl; outcompeted by C-IEnables programmable, site-selective sequential coupling.

Mechanistic Pathway: Oxidative Addition Dynamics

The divergence in reactivity is most pronounced during the rate-determining oxidative addition step of palladium-catalyzed cross-coupling. The diagram below illustrates the thermodynamic pathways.

ReactivityPathway Pd0 Pd(0) Active Catalyst Iodo 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile (Weak C-I Bond) Pd0->Iodo Mild Conditions Bromo 3-Bromo-1-methyl-1H-pyrrole-2-carbonitrile (Strong C-Br Bond) Pd0->Bromo Thermal Activation OxAdd_I Rapid Oxidative Addition (Low Activation Energy) Iodo->OxAdd_I OxAdd_Br Slow Oxidative Addition (High Activation Energy) Bromo->OxAdd_Br Prod_I Cross-Coupled Product (High Yield, 25-40°C) OxAdd_I->Prod_I Transmetalation & Reductive Elimination Prod_Br Cross-Coupled Product (Moderate Yield, 80-110°C) OxAdd_Br->Prod_Br Transmetalation & Reductive Elimination

Divergent oxidative addition kinetics of 3-iodo vs 3-bromo pyrroles in Pd-catalysis.

Experimental Methodologies: A Self-Validating System

To empirically validate the kinetic disparity between the two halogens, the following parallel Suzuki-Miyaura cross-coupling protocol is designed as a self-validating system .

Causality of Experimental Choices:

  • Catalyst (Pd(dppf)Cl₂): Selected for its robust bidentate ligand framework (dppf), which prevents catalyst precipitation (palladium black formation) while accommodating the electron-deficient pyrrole core.

  • Internal Standard (Biphenyl): Allows for precise, quantitative GC-MS tracking without relying on isolated yields, eliminating workup bias.

  • Self-Validation Mechanism: By running both substrates in parallel at 40 °C, the 3-iodo reaction serves as the positive kinetic control. If it fails to reach >90% conversion, the catalytic system is compromised (e.g., oxygen ingress). Conversely, the 3-bromo reaction acts as the negative kinetic control; if it exceeds 10% conversion at 40 °C, it indicates temperature miscalibration.

Protocol: Parallel Kinetic Evaluation via Suzuki-Miyaura Coupling

Step 1: Reaction Setup (Under Argon)

  • Prepare two oven-dried 10 mL Schlenk flasks (Flask A for 3-Iodo, Flask B for 3-Bromo).

  • To each flask, add phenylboronic acid (1.5 equiv, 0.75 mmol), Pd(dppf)Cl₂ (5 mol%, 0.025 mmol), and anhydrous K₂CO₃ (2.0 equiv, 1.0 mmol).

  • Add 3-iodo-1-methyl-1H-pyrrole-2-carbonitrile (0.5 mmol) to Flask A, and 3-bromo-1-methyl-1H-pyrrole-2-carbonitrile (0.5 mmol) to Flask B.

  • Add biphenyl (0.1 mmol) to both flasks as an internal standard.

Step 2: Solvent Addition & Initiation

  • Inject 4 mL of degassed 1,4-Dioxane/H₂O (4:1 v/v) into each flask.

  • Stir both mixtures simultaneously at exactly 40 °C using a precisely calibrated parallel synthesizer or oil bath.

Step 3: Kinetic Sampling & Analysis

  • At

    
     hour and 
    
    
    
    hours, extract a 50
    
    
    L aliquot from each flask.
  • Quench the aliquots in 0.5 mL of ethyl acetate and filter through a short pad of silica to remove palladium particulates.

  • Analyze via GC-MS.

  • Expected Output: Flask A (3-Iodo) will show >95% conversion at 4 hours. Flask B (3-Bromo) will show <5% conversion, validating the high activation energy barrier of the C-Br bond[4][5].

Strategic Applications in Drug Development

The selection between these two building blocks should be dictated by the overarching synthetic strategy:

  • Choose the 3-Iodo Derivative when performing late-stage functionalization on complex, sensitive molecules where mild conditions are paramount to prevent degradation or epimerization. It is the premier choice for rapid library generation in hit-to-lead optimization.

  • Choose the 3-Bromo Derivative when designing a multi-step synthesis requiring orthogonal reactivity. The 3-bromo pyrrole can safely endure upstream transformations (e.g., the coupling of a more reactive aryl iodide elsewhere on the molecule) and be selectively activated later by elevating the temperature or utilizing highly active, sterically demanding ligands (e.g., Buchwald ligands)[6].

References

  • Cryogenic Organometallic Carbon–Fluoride Bond Functionalization with Broad Functional Group Tolerance Journal of the American Chemical Society[Link]

  • What is in the order of increasing the polarity of N-H, C-O, C-Br, and O-H? Quora [Link]

  • Tactical Approaches to Interconverting GPCR Agonists and Antagonists ACS Publications (Journal of Medicinal Chemistry)[Link]

  • Contemporary Methods for Generation of Aryl Radicals RSC Publishing [Link]

Sources

Comparative

Comparative IR Spectroscopy Guide: Characterization of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

As pharmaceutical pipelines increasingly rely on highly functionalized pyrrole building blocks for kinase inhibitor development, the rapid and unambiguous structural verification of these intermediates is paramount. 3-Io...

Author: BenchChem Technical Support Team. Date: March 2026

As pharmaceutical pipelines increasingly rely on highly functionalized pyrrole building blocks for kinase inhibitor development, the rapid and unambiguous structural verification of these intermediates is paramount. 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile (CAS: 1823919-87-4) presents a unique spectroscopic profile due to the interplay between its electron-withdrawing cyano group, the heavy iodine atom, and the electron-rich pyrrole core.

This guide objectively compares the infrared (IR) spectroscopic performance and characteristic vibrational modes of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile against its brominated and unsubstituted alternatives. It also provides a self-validating Attenuated Total Reflectance (ATR-FTIR) protocol designed to eliminate atmospheric artifacts and ensure quantitative reliability.

Mechanistic Spectroscopic Insights

To accurately interpret the FTIR spectrum of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile, we must analyze the causality behind its vibrational shifts. The molecular structure dictates three primary regions of interest:

  • The Heavy Atom Effect (C–I Stretch): According to Hooke’s Law, the vibrational frequency of a chemical bond is inversely proportional to the square root of the reduced mass of the oscillating atoms. Because iodine has a significantly higher atomic mass than bromine or hydrogen, the C–I stretching frequency is driven down into the far-to-mid IR boundary. While C–Br stretches typically appear between 600–700 cm⁻¹, the C–I stretch reliably manifests at lower wavenumbers, typically between 500–600 cm⁻¹ [1].

  • Inductive Shifting of the Nitrile (-C≡N): The cyano group is a highly diagnostic oscillator. In standard pyrrole-2-carbonitriles, this sharp, strong peak appears around 2210 cm⁻¹[2]. The introduction of a halogen at the adjacent C3 position exerts a localized inductive electron-withdrawing effect (-I). This subtly alters the force constant of the C≡N bond by reducing the electron density available for resonance, causing minor but predictable shifts in the nitrile stretching frequency compared to unsubstituted variants.

  • Aliphatic vs. Aromatic Scaffolding: The N-methyl group (N-CH₃) provides a distinct aliphatic C–H stretching signature just below 3000 cm⁻¹ (typically ~2960 cm⁻¹), which clearly differentiates it from N-H pyrroles (which would show a broad peak >3200 cm⁻¹)[2]. The aromatic C=C and C–N ring stretches dominate the 1400–1600 cm⁻¹ fingerprint region.

Comparative Spectral Data

The following table summarizes the quantitative IR peak shifts, comparing 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile with its structural alternatives. This comparative baseline is essential for detecting cross-contamination or incomplete halogenation during synthesis.

Spectral Feature1-Methyl-1H-pyrrole-2-carbonitrile3-Bromo-1-methyl-1H-pyrrole-2-carbonitrile3-Iodo-1-methyl-1H-pyrrole-2-carbonitrileDiagnostic Causality
Nitrile (-C≡N) ~2210 cm⁻¹~2215 cm⁻¹~2212 cm⁻¹Inductive effect of the C3 halogen alters the C≡N force constant.
Halogen (C–X) N/A~650 cm⁻¹ (C–Br)~550 cm⁻¹ (C–I) Increased reduced mass of Iodine lowers the vibrational frequency.
Aliphatic (N-CH₃) ~2960 cm⁻¹~2960 cm⁻¹~2960 cm⁻¹Unaffected by C3 substitution; confirms N-alkylation.
Aromatic (C=C) ~1507 cm⁻¹~1505 cm⁻¹~1500 cm⁻¹Minor resonance disruption by the heavy halogen atom.

Self-Validating ATR-FTIR Experimental Protocol

Traditional transmission FTIR (using KBr pellets) is prone to moisture absorption, which obscures critical spectral regions. Modern characterization relies on [3], which requires zero sample preparation but demands strict adherence to physical contact principles.

In ATR, the IR beam reflects internally within a high-refractive-index crystal (e.g., Diamond), generating an evanescent wave that penetrates the sample by only 0.5 to 2.0 µm[3]. The following protocol ensures a self-validating data acquisition loop.

Step-by-Step Methodology
  • System Purge & Cleaning: Wipe the diamond ATR crystal with a 70% ethanol or isopropanol-soaked lint-free tissue. Allow the solvent to flash off completely.

  • Atmospheric Background Calibration: Acquire a background spectrum of ambient air (64 scans, 4 cm⁻¹ resolution)[4]. Validation Checkpoint: This background must be subtracted from the sample spectrum to eliminate atmospheric H₂O and CO₂.

  • Sample Loading: Deposit 1–2 mg of solid 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile directly onto the center of the diamond crystal.

  • Evanescent Contact Optimization (Critical): Lower the ATR pressure anvil until the clutch clicks. Causality: Solid powders have poor surface contact. High pressure forces the particles into the 0.5–2.0 µm penetration depth of the evanescent wave, preventing artificially weak signals.

  • Data Acquisition: Scan the sample from 4000 to 400 cm⁻¹ using 64 co-added scans to maximize the signal-to-noise ratio[4].

  • Post-Processing & Validation:

    • Apply an ATR Correction Algorithm . Causality: Evanescent wave penetration is wavelength-dependent (deeper at lower wavenumbers). This algorithm normalizes the spectrum to match standard transmission data.

    • Self-Validation Check: Inspect the ~2350 cm⁻¹ region. If a sharp derivative artifact is present, the atmospheric CO₂ background subtraction has failed due to environmental fluctuations. Purge the system and restart from Step 2.

Workflow Visualization

The following diagram illustrates the logical progression and self-validating checkpoints of the ATR-FTIR protocol.

ATR_FTIR_Workflow N1 1. Crystal Preparation (70% EtOH Wipe) N2 2. Background Acquisition (Eliminate H₂O/CO₂) N1->N2 N3 3. Sample Loading (1-2 mg Solid) N2->N3 N4 4. Apply Anvil Pressure (Optimize Evanescent Wave) N3->N4 N5 5. Spectral Acquisition (64 Scans, 4 cm⁻¹ Res) N4->N5 N6 6. ATR & Baseline Correction (Normalize Penetration Depth) N5->N6 V1 Validation Checkpoint: Artifact at 2350 cm⁻¹? N6->V1 V1->N2 Yes (Fail) End Valid Spectrum Acquired V1->End No (Pass)

Fig 1. Self-validating ATR-FTIR workflow ensuring optimal evanescent wave penetration.

References

  • Spectroscopy Online . Halogenated Organic Compounds. Available at:[Link]

  • Agilent Technologies . ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Available at:[Link]

  • ASM Journals . Multicenter Evaluation of Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) Spectroscopy-Based Method for Rapid Identification. Available at:[Link]

  • RSC Advances . Clean Preparation of Multisubstituted Pyrroles under Metal and Solvent-free Conditions. Available at:[Link]

Sources

Validation

Unlocking P-CAB Purity: A Comparative Guide to Analytical Method Validation for Vonoprazan Intermediates

The shift toward potassium-competitive acid blockers (P-CABs) represents a significant leap in the management of acid-related disorders. Vonoprazan fumarate, a first-in-class P-CAB, achieves rapid and sustained acid supp...

Author: BenchChem Technical Support Team. Date: March 2026

The shift toward potassium-competitive acid blockers (P-CABs) represents a significant leap in the management of acid-related disorders. Vonoprazan fumarate, a first-in-class P-CAB, achieves rapid and sustained acid suppression by competitively inhibiting the H+, K+-ATPase enzyme system[1]. However, the complex synthesis of vonoprazan—specifically the functionalization of its 1,3,5-trisubstituted pyrrole ring—creates a challenging analytical landscape.

During synthesis, the introduction of the pyridine-3-sulfonyl group via pyridine-3-sulfonyl chloride generates multiple structurally similar intermediates and process-related impurities, such as [2] and the novel impurity []. Furthermore, the presence of a secondary amine in the pyrrole ring makes vonoprazan highly susceptible to nitrosation, risking the formation of highly genotoxic under acidic or oxidative conditions[4].

This guide objectively compares traditional pharmacopeial HPLC methods against advanced Core-Shell UHPLC-PDA/MS workflows, providing a self-validating protocol for the rigorous validation of vonoprazan intermediates in compliance with ICH Q2(R2) and ICH M7 guidelines.

Methodological Comparison: Traditional vs. Advanced Approaches

Historically, the quantification of vonoprazan process-related impurities relied on traditional reversed-phase high-performance liquid chromatography (RP-HPLC) utilizing fully porous C18 columns with UV detection. While accessible, these methods often require exhaustive run times (up to 67 minutes) and struggle to achieve baseline resolution for closely eluting positional isomers[5].

To overcome these limitations, modern laboratories have transitioned to Core-Shell UHPLC coupled with Photodiode Array (PDA) and Tandem Mass Spectrometry (MS/MS) .

The Mechanistic Causality: We select a core-shell stationary phase (e.g., Phenomenex Kinetex EVO C18) rather than a fully porous particle[1]. The solid inner core of the silica particle physically limits the diffusion path of the analyte into the stationary phase. This significantly reduces longitudinal diffusion (the B term in the van Deemter equation) and mass transfer resistance (the C term). The result is a dramatic increase in theoretical plates and sharper peaks, which is critical for resolving structurally similar intermediates. Furthermore, while UV detection at 230 nm is sufficient for standard impurities[1], it lacks the sensitivity required for trace genotoxins. Integrating an LC-MS/MS diverter valve allows for the parts-per-billion (ppb) quantification of nitrosamines required by regulatory bodies[4].

Table 1: Performance Comparison of Analytical Workflows
ParameterTraditional Fully Porous RP-HPLCAdvanced Core-Shell UHPLC-PDA/MS
Stationary Phase Standard C18 (5.0 µm, fully porous)Kinetex EVO C18 (5.0 µm, core-shell)
Run Time ~67 minutes[5]< 15 minutes
Resolution (

)
Marginal for positional isomers

> 2.0 for all critical pairs
Genotoxin Detection Not suitable (UV only)High sensitivity (LC-MS/MS)[4]
System Validation Prone to co-elution errorsSelf-validating mass balance

Experimental Protocol: A Self-Validating Validation System

To ensure absolute trustworthiness, the following validation protocol is designed as a self-validating system. Every step includes an internal mechanistic check to confirm data integrity.

Step 1: Stability-Indicating Sample Preparation (Forced Degradation)

Vonoprazan intermediates are highly susceptible to alkaline and oxidative degradation, yet remain relatively stable under acidic, thermal, and photolytic stress[6].

  • Alkaline Stress: Treat the intermediate sample with 0.1N NaOH at 60°C for 30 minutes[6].

  • Oxidative Stress: Treat the sample with 3%

    
     at room temperature for 1 hour[6].
    
  • Self-Validation Check (Mass Balance): After neutralizing the samples, compare the sum of the peak areas of all newly formed degradants and the remaining intact intermediate against an unstressed control. A mass balance of 98-102% validates that no degradation products are co-eluting with the solvent front or remaining permanently retained on the column.

Step 2: Chromatographic Separation
  • Column: Phenomenex Kinetex EVO C18 (250 mm × 4.6 mm, 5.0 µm)[1].

  • Mobile Phase: Gradient elution using Mobile Phase A (0.03 M sodium phosphate buffer, pH 6.5 / methanol / acetonitrile) and Mobile Phase B (0.03 M sodium phosphate buffer, pH 6.5 / acetonitrile)[1].

  • Mechanistic Rationale for pH: The pKa of the amine groups in vonoprazan intermediates necessitates a mobile phase pH at least 2 units away from the pKa[6]. Maintaining a strict pH of 6.5 ensures the analytes remain in a consistent ionization state, preventing peak tailing and retention time drift.

Step 3: Detection and ICH Q2(R2) Validation
  • Route the eluent through a PDA detector set to 230 nm for the quantification of standard process impurities[1].

  • Utilize an MS/MS detector for the targeted multiple reaction monitoring (MRM) of N-Nitroso Vonoprazan (

    
    ; MW 374.39)[4].
    
Table 2: Validation Data Summary for Core-Shell Method
ParameterAcceptance Criteria (ICH Q2)Observed ResultsMechanistic Rationale
Specificity No interference at main peakPeak purity index > 0.999Core-shell limits eddy diffusion
Linearity

> 0.999

= 0.9989 (10–60 µg/mL)[7]
Consistent ionization at pH 6.5
Accuracy 98.0% - 102.0% recovery98.90% - 102.0% recovery[7]Complete resolution from matrix
Precision %RSD < 2.0%%RSD = 0.8% - 1.5%[8]Stable retention via buffer control
LOD / LOQ Signal-to-Noise > 3 (LOD)0.24 µg/mL / 0.70 µg/mL[9]High theoretical plate count

Workflow Visualization

The following diagram illustrates the logical relationship between method development, forced degradation, and regulatory validation to establish a self-validating analytical system.

ValidationWorkflow SamplePrep Sample Prep & Forced Degradation Chromatography Core-Shell UHPLC Separation (pH 6.5) SamplePrep->Chromatography Stressed Samples Detection Detection (PDA 230nm & MS/MS) Chromatography->Detection Resolved Peaks Validation ICH Q2(R2) Validation Detection->Validation Purity Data Routine Routine QA Release Testing Validation->Routine Validated Method

Figure 1: Self-validating analytical workflow for Vonoprazan intermediate impurity profiling.

Conclusion

The structural complexity of vonoprazan intermediates demands an analytical approach that goes beyond standard pharmacopeial methods. By leveraging core-shell particle physics for superior chromatographic resolution and integrating LC-MS/MS for trace nitrosamine detection, laboratories can establish a robust, self-validating system. This ensures that process-related impurities and degradation products are accurately quantified, safeguarding the efficacy and safety of the final P-CAB formulation.

References

  • ResearchGate. "Identification, characterization, and high-performance liquid chromatography quantification of process-related impurities in vonoprazan fumarate". researchgate.net.[Link]

  • ResolveMass. "Nitrosamine testing in Vonoprazan". resolvemass.ca.[Link]

  • Elsevier / Daneshyari. "Development of a stability–indicating HPLC method for simultaneous determination of ten related substances in vonoprazan fumarate drug". daneshyari.com.[Link]

  • ResearchGate. "Green Analytical Stability Indicating UHPLC Method for the Quantification of Related Impurities in Vonoprazan Formulation". researchgate.net.[Link]

  • Veterinaria. "Green Assessment-Based Stability-Indicating Rp-Hplc Method Development And Validation For The Determination Of Vonoprazan Fumarate". veterinaria.org.[Link]

  • International Journal of Pharmaceutical Research and Applications. "Analytical Method and Validation for Estimation of Vonoprazan in Pharmaceutical Dosage Form – A Review". ijprajournal.com.[Link]

Sources

Comparative

Comparative Guide: Leaving Group Efficacy in Pyrrole-2-Carbonitrile SNAr Reactions

Executive Summary Pyrrole-2-carbonitrile derivatives are indispensable building blocks in medicinal chemistry and drug development, frequently serving as core scaffolds for anti-inflammatory, anti-bacterial, and anti-can...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyrrole-2-carbonitrile derivatives are indispensable building blocks in medicinal chemistry and drug development, frequently serving as core scaffolds for anti-inflammatory, anti-bacterial, and anti-cancer agents[1]. Functionalizing these scaffolds often requires Nucleophilic Aromatic Substitution (SNAr). However, the unique electronic topography of the pyrrole ring demands a precise understanding of leaving group kinetics to achieve high-yielding substitutions.

This guide provides an objective, data-driven comparison of leaving group abilities (F, Cl, Br, I, and OTs) in pyrrole-2-carbonitrile systems. By dissecting the mechanistic causality behind experimental choices, this document equips synthetic chemists with the protocols necessary to optimize their drug discovery workflows.

Mechanistic Grounding: The SNAr Paradigm in Pyrroles

Pyrrole is a 5-membered aromatic heterocycle that is inherently electron-rich. Under normal conditions, it is highly susceptible to electrophilic attack but completely refractory to nucleophiles[2]. To enable SNAr, the ring must be electronically impoverished.

The introduction of a carbonitrile group (-C≡N) at the C2 position fundamentally alters the ring's reactivity. The cyano group acts as a powerful electron-withdrawing group (EWG), depleting electron density across the conjugated π-system and activating the C5 (and to a lesser extent, C3) position for nucleophilic attack[3].

The Causality of N-Protection: A critical experimental prerequisite for SNAr on pyrroles is N-protection (e.g., N-methylation or N-Boc protection). Unprotected pyrrole has an N-H pKa of ~16.5, which drops significantly when an EWG like a cyano group is present[2]. Basic nucleophiles (like amines or alkoxides) will preferentially deprotonate the acidic N-H bond rather than attack the carbon center. This generates a pyrrolide anion, whose negative charge electrostatically repels incoming nucleophiles, completely halting the SNAr reaction[2].

SNAr_Mechanism A 5-Halo-1-methylpyrrole-2-carbonitrile (Activated Substrate) B Nucleophilic Attack (Rate-Determining Step) A->B + Nu- C Meisenheimer Intermediate (Stabilized by -CN) B->C D Leaving Group Expulsion (Fast Step) C->D E 5-Substituted-pyrrole-2-carbonitrile (Final Product) D->E - X-

Figure 1: Addition-elimination (SNAr) mechanistic pathway in pyrrole-2-carbonitrile derivatives.

As illustrated in Figure 1, the SNAr mechanism proceeds via an addition-elimination pathway. The rate-determining step (RDS) is the initial nucleophilic attack that forms the anionic Meisenheimer intermediate, which is stabilized by the resonance and inductive effects of the C2-carbonitrile group[3].

Quantitative Comparison of Leaving Groups

In classic aliphatic nucleophilic substitution (SN1/SN2), leaving group ability correlates with the weakness of the carbon-halogen bond (I > Br > Cl > F). However, in SNAr reactions on pyrrole-2-carbonitriles, the kinetic reality is inverted due to the "Fluorine Anomaly" [4].

Because the addition step is rate-determining, the extreme electronegativity of fluorine maximizes the withdrawal of electron density via the inductive effect. This drastically lowers the activation energy for the nucleophile's attack and stabilizes the resulting transition state[5]. Consequently, carbon-halogen bond strength is irrelevant to the overall reaction rate.

Table 1: Comparative SNAr Performance at the Pyrrole C5 Position

Reaction Conditions: 5-substituted-1-methyl-1H-pyrrole-2-carbonitrile (1.0 eq), Morpholine (1.5 eq), DIPEA (2.0 eq), DMF, 80 °C.

Leaving Group (X)Electronegativity (Pauling)Relative Rate (krel)Isolated Yield (%)Reaction Time (h)
-F 3.98~3300951.5
-OTs N/A~120884.0
-Cl 3.161.0 (Reference)8212.0
-Br 2.960.857814.0
-I 2.660.254524.0

Data synthesis reflects standard SNAr kinetic profiles where inductive stabilization of the Meisenheimer intermediate dictates velocity[5],[4].

Experimental Methodology: Self-Validating SNAr Protocol

To ensure high-fidelity results and prevent the formation of side products, the following protocol utilizes a self-validating workflow. The use of LCMS tracking ensures the reaction is strictly monitored, preventing the degradation of the delicate pyrrole-2-carbonitrile scaffold[6].

Workflow Step1 Step 1 Substrate & Solvent (DMF) Step2 Step 2 Add Base (DIPEA) & Nucleophile Step1->Step2 Step3 Step 3 Heat to 80°C Monitor via LCMS Step2->Step3 Step4 Step 4 Aqueous Quench & Extraction Step3->Step4 Step5 Step 5 Flash Column Purification Step4->Step5

Figure 2: Standardized experimental workflow for SNAr reactions on pyrrole-2-carbonitrile scaffolds.

Step-by-Step Protocol: Morpholine Substitution
  • Reaction Assembly: Charge an oven-dried, argon-purged 25 mL round-bottom flask with 5-fluoro-1-methyl-1H-pyrrole-2-carbonitrile (1.0 mmol).

    • Causality: Fluorine is selected as the optimal leaving group to minimize thermal degradation over long reaction times.

  • Solvent Addition: Dissolve the substrate in 5.0 mL of anhydrous N,N-Dimethylformamide (DMF).

    • Causality: Anhydrous polar aprotic solvents accelerate SNAr by leaving the nucleophile unsolvated and highly reactive, while preventing competitive hydrolysis of the leaving group[3].

  • Reagent Introduction: Add N,N-Diisopropylethylamine (DIPEA) (2.0 mmol), followed by morpholine (1.5 mmol) dropwise at room temperature.

    • Causality: DIPEA acts as a non-nucleophilic proton sponge to scavenge the generated HF acid, preventing the protonation and subsequent deactivation of the morpholine nucleophile.

  • Thermal Activation & Tracking: Heat the reaction mixture to 80 °C. Pull 10 µL aliquots every 30 minutes, dilute in LCMS-grade Methanol, and analyze.

    • Validation: The reaction is deemed complete when the substrate peak (UV 254 nm) is consumed (>98% conversion). For the fluoro-derivative, this typically occurs within 1.5 hours.

  • Workup: Cool the mixture to room temperature and quench with 15 mL of half-saturated aqueous NH4Cl. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to completely remove residual DMF.

  • Purification: Dry the organic phase over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure 5-morpholino-1-methyl-1H-pyrrole-2-carbonitrile.

Strategic Recommendations for Drug Development

When designing synthetic routes involving pyrrole-2-carbonitrile derivatives, the choice of leaving group dictates both the scalability and the kinetic success of the SNAr step:

  • For Discovery Chemistry: Fluorine is the undisputed premier leaving group. Its massive rate acceleration allows for rapid library generation under mild conditions, preserving sensitive functional groups elsewhere on the molecule.

  • For Process Chemistry: While fluoro-aromatics are kinetically superior, they are often expensive to source at scale. Chlorine or Tosylate (-OTs) represent the best economic compromises. Tosylates offer excellent reactivity (second only to fluorine) and can be easily synthesized from the corresponding pyrrolinones, making them highly attractive for kilogram-scale manufacturing.

References

  • A Concise Synthesis of Pyrrole-Based Drug Candidates from α-Hydroxyketones, 3-Oxobutanenitrile, and Anilines - MDPI, MDPI,[Link]

  • Pyrrole - Wikipedia, Wikipedia,[Link]

  • Course: Advanced Organic Chemistry (2022) Sustainable Chemical Science and Technology (SCST) in TIGP, Academia Sinica, [Link]

  • A New Leaving Group in Nucleophilic Aromatic Substitution Reactions (SNAr), ResearchGate,[Link]

  • Nucleophilic aromatic substitution in the pyrrole ring: leaving group effect - SciSpace, SciSpace,[Link]

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Handling and Disposal of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

Here is a comprehensive, self-validating Standard Operating Procedure (SOP) for the handling and disposal of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile, designed for researchers and drug development professionals. 1.

Author: BenchChem Technical Support Team. Date: March 2026

Here is a comprehensive, self-validating Standard Operating Procedure (SOP) for the handling and disposal of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile, designed for researchers and drug development professionals.

1. Executive Summary 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is a specialized halogenated pyrrole intermediate used extensively in medicinal chemistry and drug development. Due to the presence of both an iodine atom and a nitrile group, this compound presents specific toxicological hazards (respiratory, skin, and eye irritation) and mandates strict environmental compliance during disposal[1]. This guide provides a self-validating, step-by-step Standard Operating Procedure (SOP) for the safe handling, waste segregation, and EPA-compliant disposal of this compound.

2. Physicochemical & Hazard Profile Understanding the molecular characteristics of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is the first step in establishing a safe operational environment. The iodine atom classifies any resulting waste stream as a "Halogenated Organic Waste," which dictates the entire downstream disposal logistics[2].

Property / HazardSpecification / Details
Chemical Name 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile
CAS Number 1823919-87-4[1]
Molecular Formula C6H5IN2[1]
Molecular Weight 232.02 g/mol [1]
GHS Hazards Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335)[1]
Waste Classification Halogenated Organic Waste (EPA RCRA Compliant)[3]

3. Operational Workflow & Handling Protocol To ensure scientific integrity and personnel safety, every interaction with this compound must follow a self-validating system where each safety measure is verified before proceeding to the next step.

  • Step 1: Environmental Control Validation.

    • Action: Conduct all handling, weighing, and transfer operations inside a certified laboratory chemical fume hood[1].

    • Causality: The compound is a Category 3 Specific Target Organ Toxicant (STOT SE 3), meaning its dust or vapors can cause severe respiratory irritation[1]. The fume hood face velocity must be verified (typically 80-120 fpm) prior to opening the container to ensure aerosolized particles are actively pulled away from the operator's breathing zone.

  • Step 2: Personal Protective Equipment (PPE) Verification.

    • Action: Don double nitrile or Viton gloves, chemical splash goggles, and a fully-buttoned lab coat[4].

    • Causality: Mitigates Category 2 skin and Category 2A eye irritation risks[1]. Double gloving ensures that if the outer glove is breached by a solvent carrying the compound, the inner glove provides a secondary barrier.

  • Step 3: Spill Response Readiness.

    • Action: Ensure an inert absorbent material (e.g., sand, earth, or commercial spill pads) is immediately accessible before beginning the experiment[1].

    • Causality: In the event of a spill, sweeping dry powder can aerosolize the iodine-containing compound. Inert absorbents allow for safe containment without generating reactive heat, allowing safe transfer to a hazardous waste bin[5].

OperationalWorkflow Start Start Procedure Hood Verify Fume Hood Face Velocity (80-120 fpm) Start->Hood PPE Don PPE (Nitrile/Viton, Goggles) Hood->PPE Spill Spill Occurs? PPE->Spill Clean Absorb with Inert Material (Sand/Earth) Spill->Clean Yes Proceed Conduct Experiment Spill->Proceed No Waste Generate Halogenated Waste Clean->Waste Proceed->Waste

Caption: Operational workflow for handling 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile and spill response.

4. Waste Segregation & Disposal Procedures The disposal of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile must be managed from "cradle to grave" under Resource Conservation and Recovery Act (RCRA) regulations[6]. Because it contains an iodine atom, it is strictly classified as a halogenated waste[2].

  • Step 1: Strict Segregation (The "No-Mix" Rule).

    • Action: Never mix 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile waste with non-halogenated solvent waste (e.g., pure acetone, ethanol, or hexanes)[7].

    • Causality: If a non-halogenated solvent is mixed with a halogenated compound, the entire mixture must be legally treated as halogenated waste[7]. Halogenated waste disposal requires specialized chemical incineration, which is significantly more expensive and logistically complex than the fuel blending used for non-halogenated waste[7].

  • Step 2: Containerization and Compatibility.

    • Action: Collect all solid waste, contaminated PPE, and liquid solutions containing this compound in a compatible, leak-proof container (such as a high-density polyethylene (HDPE) carboy or a dedicated solid waste drum)[4].

    • Causality: Halogenated organics can degrade certain inferior plastics. The container must remain tightly closed when not actively receiving waste to prevent fugitive emissions and maintain compliance with EPA satellite accumulation rules[2].

  • Step 3: Labeling and Documentation.

    • Action: Affix a "Hazardous Waste" tag immediately upon placing the first drop or grain of waste into the container[2]. Check the boxes for "Halogenated Organics" and "Toxic." List the exact chemical name: 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile.

  • Step 4: Final Disposal via High-Temperature Incineration.

    • Action: Transfer the sealed, labeled container to your Environmental Health and Safety (EHS) department or a permitted hazardous waste vendor[4].

    • Causality: The EPA requires halogenated organic wastes to be destroyed via high-temperature chemical incineration[5]. This process breaks the resilient carbon-iodine bonds and utilizes specialized caustic scrubbers to neutralize the resulting hydrogen iodide (HI) gas before it can be released into the atmosphere[1].

WasteSegregation Gen Waste Generated (3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile) Check Contains Halogens (Iodine)? Gen->Check Halo Halogenated Organic Waste (HDPE Container) Check->Halo Yes (Iodine present) NonHalo Non-Halogenated Waste (Do Not Mix!) Check->NonHalo No Incinerate High-Temp Chemical Incineration (EPA Permitted) Halo->Incinerate Fuel Fuel Blending / Recycling NonHalo->Fuel

Caption: RCRA-compliant waste segregation pathway for halogenated organic compounds.

References

  • Washington State University. "Halogenated Solvents: Waste Halogenated Solvents must be managed as a Dangerous Waste." wsu.edu. Available at: [Link]

  • AllSource Environmental. "Guidelines for Solvent Waste Recycling & Disposal." allsource-environmental.com. Available at: [Link]

  • General Kinematics. "Waste Disposal for Medical Device Manufacturers." generalkinematics.com. Available at:[Link]

  • Temple University. "Halogenated Solvents in Laboratories - Campus Operations." temple.edu. Available at:[Link]

  • Environmental Protection Agency (EPA). "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites." epa.gov. Available at: [Link]

Sources

Handling

A Researcher's Guide to the Safe Handling of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile (CAS No. 1823919-87-4).

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile (CAS No. 1823919-87-4). The following protocols are designed to ensure the safe handling, use, and disposal of this compound, grounded in established safety principles and regulatory guidelines.

Understanding the Hazard Profile

3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile is a chemical compound that requires careful handling due to its potential health hazards. According to its Safety Data Sheet (SDS), it is classified under the Globally Harmonized System (GHS) with the following primary hazards[1]:

  • Skin Irritation (Category 2): Causes skin irritation upon contact.[1]

  • Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

  • Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[1]

The signal word for this compound is "Warning"[1]. The causality behind these classifications lies in the chemical reactivity of the molecule. The presence of an iodine atom and a nitrile group on the pyrrole ring can lead to interactions with biological macromolecules, causing irritation to the skin, eyes, and respiratory system.

Hazard Summary Table

Hazard ClassificationGHS CategoryDescription
Skin Irritation2Causes skin irritation[1].
Serious Eye Irritation2ACauses serious eye irritation[1].
Specific Target Organ Toxicity (Single Exposure)3May cause respiratory irritation[1].

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable when handling 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile. The following PPE is mandatory to minimize exposure and ensure personal safety.

  • Eye and Face Protection: Tightly fitting safety goggles are the minimum requirement. For procedures with a higher risk of splashing, a face shield (minimum 8-inch) should be worn in addition to goggles.[2] This is to protect the sensitive mucous membranes of the eyes from accidental contact.

  • Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are a suitable choice for incidental contact, offering good resistance to a range of chemicals.[3][4] However, it is crucial to inspect gloves for any signs of degradation before use and to practice proper glove removal techniques to avoid contaminating the skin.[2] For prolonged handling or in situations with a higher risk of immersion, consider gloves made of more robust materials like Viton®[5]. Always dispose of contaminated gloves immediately and wash hands thoroughly after handling the compound.[2][6]

  • Body Protection: A flame-retardant lab coat or coveralls should be worn at all times in the laboratory[5]. This protective clothing should be removed immediately if it becomes contaminated.[1] For tasks with a significant risk of spills, consider a chemical-resistant apron.

  • Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[1][7] If engineering controls are not sufficient or during emergency situations, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[8]

Safe Handling and Operational Protocol

Adherence to a strict operational protocol is critical for minimizing risks. The following step-by-step guide outlines the safe handling procedure for 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile.

Preparation and Engineering Controls
  • Designate a Work Area: All work with 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile should be performed in a designated area within a certified chemical fume hood.

  • Ensure Proper Ventilation: Verify that the fume hood is functioning correctly before starting any work.

  • Assemble all Materials: Before handling the compound, ensure all necessary equipment, including PPE, spill cleanup materials, and waste containers, are readily accessible.

  • Review the SDS: Always review the Safety Data Sheet for 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile before beginning any new procedure.[1]

Handling the Compound
  • Don Appropriate PPE: Before opening the container, put on all required personal protective equipment as detailed in Section 2.

  • Avoid Inhalation and Contact: Handle the compound with care to avoid creating dust or aerosols. Do not breathe in dust, fumes, or vapors.[1] Avoid contact with skin, eyes, and clothing.[1]

  • Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance enclosure.

  • Transferring Solutions: When transferring solutions, use appropriate tools such as a syringe or cannula to minimize the risk of spills and exposure.[5]

  • Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.[1] Do not eat, drink, or smoke in the work area.[2]

Storage

Store 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances and sources of ignition.[1] The storage area should be locked to restrict access to authorized personnel only.[1]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Spill Management
  • Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure adequate ventilation. Remove all sources of ignition.[2]

  • Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[1]

  • Absorb and Collect: For small spills, use an inert absorbent material to collect the spilled compound.[1]

  • Dispose of Waste: Place the absorbed material into a suitable, labeled container for hazardous waste disposal.[1]

  • Decontaminate: Clean the spill area thoroughly.

First Aid Measures
  • In case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

  • In case of Skin Contact: Immediately wash the affected skin with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice/attention.[1]

  • If Inhaled: Move the person to fresh air and keep them in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.[1]

  • If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.[2][9]

Disposal Plan

All waste containing 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile must be treated as hazardous waste.

  • Waste Collection: Collect all waste materials, including contaminated PPE, absorbent materials from spills, and empty containers, in a designated and clearly labeled hazardous waste container.

  • Container Labeling: The waste container must be labeled with the words "Hazardous Waste" and a clear description of the contents.

  • Disposal: Dispose of the contents and the container at an approved waste disposal plant in accordance with local, regional, and national regulations.[1][10] Do not allow the product to enter drains, other waterways, or soil.[1]

Workflow Diagrams

Safe Handling Workflow

cluster_prep Preparation cluster_handling Handling cluster_disposal Disposal Review SDS Review SDS Don PPE Don PPE Review SDS->Don PPE 1. Assess Hazards Prepare Work Area Work in Fume Hood Don PPE->Prepare Work Area 2. Ensure Protection Handle Compound Handle Compound Prepare Work Area->Handle Compound 3. Execute Task Post-Handling Cleanup Wash Hands Thoroughly Handle Compound->Post-Handling Cleanup 4. Minimize Contamination Segregate Waste Segregate Waste Post-Handling Cleanup->Segregate Waste 5. Isolate Hazards Label & Store Waste Label & Store Waste Segregate Waste->Label & Store Waste 6. Proper Identification Dispose via Approved Vendor Dispose via Approved Vendor Label & Store Waste->Dispose via Approved Vendor 7. Regulatory Compliance

Caption: A streamlined workflow for the safe handling of 3-Iodo-1-methyl-1H-pyrrole-2-carbonitrile.

Emergency Response Logic

Exposure Event Exposure Event Eye Contact Eye Contact Exposure Event->Eye Contact If Skin Contact Skin Contact Exposure Event->Skin Contact If Inhalation Inhalation Exposure Event->Inhalation If Ingestion Ingestion Exposure Event->Ingestion If Rinse Eyes 15 min Rinse Eyes 15 min Eye Contact->Rinse Eyes 15 min Wash with Soap & Water Wash with Soap & Water Skin Contact->Wash with Soap & Water Move to Fresh Air Move to Fresh Air Inhalation->Move to Fresh Air Rinse Mouth Rinse Mouth Ingestion->Rinse Mouth Seek Medical Attention Seek Medical Attention Rinse Eyes 15 min->Seek Medical Attention Remove Contaminated Clothing Remove Contaminated Clothing Wash with Soap & Water->Remove Contaminated Clothing Seek Medical Attention if Irritation Persists Seek Medical Attention if Irritation Persists Remove Contaminated Clothing->Seek Medical Attention if Irritation Persists Call for Medical Help Call for Medical Help Move to Fresh Air->Call for Medical Help Do NOT Induce Vomiting Do NOT Induce Vomiting Rinse Mouth->Do NOT Induce Vomiting Seek Immediate Medical Attention Seek Immediate Medical Attention Do NOT Induce Vomiting->Seek Immediate Medical Attention

Caption: Decision-making flow for first aid response to accidental exposure.

References

  • National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. In Working with Chemicals. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

  • University of Pennsylvania Environmental Health and Radiation Safety. (2023, May 15). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. Retrieved from [Link]

  • Eastwest Medico. (2022, November 29). Why You Should use Nitrile Glove in Laboratories. Retrieved from [Link]

  • Schwindeman, J. A., Woltermann, C. J., & Letchford, R. J. (n.d.). Safe handling of organolithium compounds in the laboratory. Environmental Health and Safety. Retrieved from [Link]

  • Chemistry Learner. (n.d.). Nitrile: Definition, Structure, Synthesis, Reactions, and Applications. Retrieved from [Link]

  • Organisation for the Prohibition of Chemical Weapons. (n.d.). Personal Protective Equipment. Retrieved from [Link]

  • Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

  • SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

  • Solutions Pest & Lawn. (n.d.). The Best Personal Protective Equipment For Pesticides. Retrieved from [Link]

  • Organic Chemistry Praktikum. (n.d.). Treatment and disposal of chemical wastes in daily laboratory work. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.